5'-Ethylcarboxamido-2',3'-isopropylideneadenosine

Core Science & Biosynthesis

5'-Ethylcarboxamido-2',3'-isopropylideneadenosine: Structural Dynamics, Physicochemical Properties, and Synthetic Utility in Adenosine Receptor Ligand Development

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide

Executive Summary

The compound 5'-ethylcarboxamido-2',3'-isopropylideneadenosine (commonly referred to as 2',3'-O-isopropylidene-NECA) is a critical synthetic intermediate in the development of highly selective adenosine receptor (AR) agonists[1]. While its parent compound, 5'-N-ethylcarboxamidoadenosine (NECA), is a potent but non-selective agonist across all adenosine receptor subtypes (A1, A2A, A2B, A3)[2], the introduction of the isopropylidene acetal at the 2' and 3' positions of the ribose ring temporarily masks the hydroxyl groups[1]. This orthogonal protection strategy enables regioselective modifications at the purine base—such as N6-acylation or C2-halogenation—without the risk of unwanted esterification at the ribose core[1]. This guide details the physicochemical properties, the mechanistic rationale behind its use, and validated protocols for its application in drug discovery.

Physicochemical Profiling & Structural Analysis

Understanding the physical and chemical parameters of 2',3'-O-isopropylidene-NECA is essential for optimizing reaction conditions and downstream purification. The bulky, lipophilic isopropylidene group significantly alters the solubility profile compared to unprotected nucleosides, rendering it highly soluble in organic solvents while practically insoluble in aqueous media.

Table 1: Physicochemical and Structural Properties

Parameter	Value / Description
Chemical Name	5'-Ethylcarboxamido-2',3'-isopropylideneadenosine[3]
IUPAC Name	(3aS,4S,6R,6aR)-6-(6-amino-9H-purin-9-yl)-N-ethyl-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxole-4-carboxamide[4]
CAS Registry Number	39491-53-7[4][5]
Molecular Formula	C15H20N6O4[4][5]
Molecular Weight	348.36 g/mol [4][5]
Structural Core	Adenine base conjugated to a modified ribofuranuronamide[4]
Protecting Group	2',3'-O-isopropylidene (Acetal)[1]
Solubility Profile	Soluble in DMSO, DMF, and Dichloromethane; Insoluble in water[2]

The Mechanistic Imperative: Why Isopropylidene Protection?

As a Senior Application Scientist, I emphasize that successful nucleoside modification requires strict control over competing nucleophiles. The rationale for utilizing 5'-ethylcarboxamido-2',3'-isopropylideneadenosine over unprotected NECA lies in the inherent electronic properties of the purine ring.

The Causality of Reactivity: The exocyclic N6-amino group of the adenine base is poorly nucleophilic[1]. Its lone pair of electrons is highly delocalized into the aromatic purine system. Consequently, forcing a reaction at the N6 position (e.g., to synthesize N6-arylcarbamoyl derivatives) requires highly reactive electrophiles such as acyl chlorides or isocyanates, often under reflux conditions[1].

If the 2' and 3' hydroxyl groups of the ribose moiety were left unprotected, these secondary alcohols—being significantly more nucleophilic than the conjugated N6-amine—would rapidly undergo competitive esterification or carbamoylation.

The Solution: The isopropylidene group acts as an ideal orthogonal protecting group. It forms a stable 1,3-dioxolane ring fused to the ribofuranose core. This acetal linkage is highly stable under the basic and nucleophilic conditions required for purine modification, yet it can be cleanly and quantitatively cleaved under mild acidic conditions that do not disturb the newly formed N6-amide or the 5'-ethylcarboxamide linkages[1][6].

Validated Experimental Protocols

The following workflows represent self-validating systems. By incorporating specific in-process controls (such as TLC or LC-MS monitoring), the chemist ensures that each mechanistic step is verified before proceeding.

Protocol A: Regioselective N6-Acylation

This protocol details the synthesis of N6-substituted derivatives using 2',3'-O-isopropylidene-NECA as the starting material.

• Preparation: Dissolve 1.0 equivalent of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) under an inert argon atmosphere.

• Base Addition: Add 1.5 to 2.0 equivalents of anhydrous triethylamine (TEA).

  • Causality Check: TEA acts as a non-nucleophilic base to scavenge the HCl byproduct generated in the next step. If HCl is not neutralized, it will prematurely cleave the acid-labile isopropylidene group, leading to a complex mixture of side products[1].

• Electrophile Addition: Dropwise, add 1.2 equivalents of the desired acyl chloride or isocyanate[1].

• Reaction Execution: Heat the mixture to reflux. The poor reactivity of the N6-amine necessitates thermal energy to overcome the activation barrier[1].

• In-Process Control: Monitor via LC-MS. The reaction is complete when the mass peak corresponding to the starting material (m/z 349[M+H]+) is fully consumed and replaced by the target adduct.

Protocol B: Acid-Mediated Deprotection

Once the purine base is successfully modified, the isopropylidene group must be removed to restore the biologically active 2',3'-diol system.

• Solvent Exchange: Concentrate the crude intermediate from Protocol A and redissolve it in a mixture of 1 N aqueous HCl and 1,4-dioxane (1:1 v/v)[1]. Alternatively, an 80% aqueous acetic acid solution can be utilized for more acid-sensitive substrates[6].

• Hydrolysis: Heat the solution to 65 °C for 2–4 hours[1].

  • Causality Check: The acidic environment protonates the acetal oxygen, initiating ring opening and subsequent hydrolysis. This releases acetone as a volatile byproduct and unmasks the 2'-OH and 3'-OH groups.

• Neutralization & Isolation: Cool the reaction to room temperature, neutralize carefully with saturated aqueous NaHCO3, and extract with ethyl acetate. The organic layer is dried, concentrated, and purified via flash chromatography to yield the final, active AR agonist[1].

Visualizations of Workflows and Mechanisms

To synthesize the logical relationships of the chemical and biological processes discussed, the following diagrams map the synthetic lifecycle of the compound and its ultimate biological target.

Caption: Synthetic workflow from NECA to a selective Adenosine Receptor agonist via isopropylidene protection.

Caption: GPCR signaling pathway activated by the final, deprotected adenosine receptor agonist.

Implications for Adenosine Receptor Binding (SAR)

The physicochemical state of the 2' and 3' positions on the ribose ring dictates the compound's pharmacodynamics.

The Inactive Prodrug State: In its protected form, 5'-ethylcarboxamido-2',3'-isopropylideneadenosine exhibits negligible affinity for adenosine receptors. Molecular docking and structural biology studies reveal that the free 3'-hydroxyl group is an absolute requirement for anchoring the ligand within the receptor cavity, specifically forming critical hydrogen bonds with highly conserved residues (such as Ser 271 in certain AR subtypes)[7]. The bulky, hydrophobic isopropylidene group sterically clashes with the binding pocket and eliminates these essential H-bond donors.

The Active State: Once deprotected via Protocol B, the resulting N6-substituted or C2-substituted NECA derivatives regain their hydrogen-bonding capability. Depending on the specific modifications made while the isopropylidene group was in place, the resulting compounds exhibit highly tuned selectivity—often discriminating effectively between A1, A2A, A2B, and A3 receptor subtypes, which is a primary goal in modern cardiovascular and oncological drug design[1][6][7].

References

• Synthesis and Biological Activity of a New Series of N6-Arylcarbamoyl, 2-(Ar)alkynyl-N6-arylcarbamoyl, and N6-Carboxamido Derivatives of Adenosine-5'-N-ethyluronamide as A1 and A3 Adenosine Receptor Agonists | Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Structure−Activity Relationships of 2,N6,5'-Substituted Adenosine Derivatives with Potent Activity at the A2B Adenosine Receptor | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Docking's study of 6-substituted adenosine-5'-n-ethyluronamide analogs as selective agonists at a3 adenosine receptor - ResearchGate. Available at:[Link]

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• 4. 39491-53-7 | (3aS,4S,6R,6aR)-6-(6-amino-9H-purin-9-yl)-N-ethyl-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxole-4-carboxamide - AiFChem [aifchem.com]
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Comprehensive Technical Guide: Binding Affinity of 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine to A1 and A2A Receptors

Executive Summary

The purinergic signaling cascade is fundamentally regulated by adenosine, an endogenous neuromodulator that interacts with four G-protein-coupled receptor (GPCR) subtypes: A1, A2A, A2B, and A3. While 5'-N-ethylcarboxamidoadenosine (NECA) is universally recognized as a potent, non-selective agonist across all adenosine receptor subtypes[1][2], its chemically protected derivative—5'-ethylcarboxamido-2',3'-isopropylideneadenosine (commonly referred to as 2',3'-O-isopropylidene-NECA)—exhibits a drastically different pharmacological profile.

This technical whitepaper provides an in-depth mechanistic analysis of why the 2',3'-isopropylidene modification effectively abolishes binding affinity at A1 and A2A receptors. Furthermore, it outlines the self-validating experimental methodologies required to quantify these structure-activity relationships (SAR) in a controlled laboratory setting.

Structural Biology & Mechanistic Causality

To understand the binding dynamics of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine, one must first analyze the orthosteric binding pocket of the A1 and A2A receptors.

The Critical Role of Ribose Hydroxyl Groups

High-affinity binding of adenosine analogues is strictly dependent on the unmodified ribose moiety. In the A2A receptor, the 2'-OH and 3'-OH groups of the ribose ring act as essential hydrogen bond donors and acceptors. They interact directly with highly conserved polar residues deep within the transmembrane bundle (e.g., His278 and Ser277 in the A2A receptor). Similar conserved hydrogen-bonding networks exist within the A1 receptor[3].

The Impact of Isopropylidene Protection

In 5'-ethylcarboxamido-2',3'-isopropylideneadenosine, the 2' and 3' hydroxyls are covalently masked by an isopropylidene acetal group. This chemical modification induces two catastrophic effects on receptor recognition:

• Loss of Hydrogen Bonding: The acetal completely removes the hydrogen-bond donating capability of the 2' and 3' positions, severing the primary anchoring mechanism within the receptor pocket.

• Steric Clash: The bulky isopropylidene ring introduces severe steric hindrance, preventing the ligand from physically docking into the narrow orthosteric site.

Causality in Drug Design: Because of this profound loss of affinity, 5'-ethylcarboxamido-2',3'-isopropylideneadenosine is virtually inactive as a pharmacological ligand. Instead, it serves as a critical synthetic intermediate. By temporarily masking the reactive ribose hydroxyls, chemists can selectively acylate or alkylate the purine ring (e.g., at the N6 or C2 positions) to synthesize novel, highly selective A1 or A3 receptor agonists, before subsequently removing the isopropylidene protecting group using acidic hydrolysis[4][5].

Structural causality of NECA vs. 2',3'-isopropylidene-NECA binding at adenosine receptors.

Quantitative Data: Binding Affinity Comparison

The table below summarizes the binding affinities (Ki values) illustrating the massive drop in potency caused by the isopropylidene acetal modification. Data is representative of standard radioligand competition assays using rat brain membranes[2][3][5].

Compound	A1 Receptor Affinity ( Ki​ , nM)	A2A Receptor Affinity ( Ki​ , nM)	Primary Application
NECA (Unprotected)	~ 14.0	~ 20.0	Non-selective pharmacological probe
5'-ethylcarboxamido-2',3'-isopropylideneadenosine	> 10,000 (Inactive)	> 10,000 (Inactive)	Synthetic intermediate for acylation

Experimental Methodologies: Radioligand Binding Assays

To empirically validate the loss of affinity in 2',3'-isopropylidene-protected nucleosides, competitive radioligand binding assays must be employed. The following protocols are engineered as self-validating systems to ensure data integrity and eliminate false positives.

Protocol A: A1 Receptor Binding Assay

Objective: Determine the Ki​ of the test compound against the A1 receptor using [3H] DPCPX (a highly selective A1 antagonist).

• Membrane Preparation: Homogenize rat cerebral cortex in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 48,000 × g for 30 minutes.

  • Causality: The cerebral cortex is highly enriched with A1 receptors, providing an optimal signal-to-noise ratio.

• Adenosine Deaminase (ADA) Treatment: Resuspend the membrane pellet and incubate with ADA (2 U/mL) for 30 minutes at 37°C.

  • Causality: Endogenous adenosine tightly binds to A1 receptors. ADA converts endogenous adenosine to inosine (which does not bind ARs), freeing the receptors and preventing competitive skewing of the Ki​ values.

• Incubation: Combine 100 µg of membrane protein, 1 nM [3H] DPCPX, and varying concentrations of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine ( 10−10 to 10−4 M) in a final volume of 500 µL. Incubate for 90 minutes at 25°C.

• Non-Specific Binding (NSB) Control: In parallel wells, add 10 µM CPA (N6-cyclopentyladenosine).

  • Causality: CPA saturates all specific A1 sites. Any remaining radioactive signal in these wells represents non-specific binding to lipids or plastics, which must be subtracted from total binding.

Protocol B: A2A Receptor Binding Assay

Objective: Determine the Ki​ of the test compound against the A2A receptor using [3H] SCH 58261 or [3H] CGS 21680[6][7].

• Membrane Preparation: Isolate membranes from rat striatum (highly enriched in A2A receptors)[2].

• Filtration Preparation: Pre-soak GF/B glass fiber filters in 0.3% Polyethylenimine (PEI) for 1 hour.

  • Causality: Radioligands often carry a slight charge and stick non-specifically to glass fibers. PEI coats the filters with a cationic polymer, drastically reducing background noise and improving assay sensitivity.

• Incubation: Combine striatal membranes, 2 nM [3H] SCH 58261[6], and the test compound. Incubate for 60 minutes at 25°C.

• Termination & Washing: Rapidly filter the assay mixture through the PEI-soaked GF/B filters using a cell harvester. Wash three times with 3 mL of ice-cold Tris-HCl buffer.

  • Causality: Ice-cold buffer slows the dissociation kinetics of the bound radioligand to near zero, ensuring that the bound complex is not disrupted during the washing phase.

• Quantification: Transfer filters to scintillation vials, add 3 mL of scintillation cocktail, and quantify bound radioactivity via Liquid Scintillation Counting (LSC).

Step-by-step radioligand binding assay workflow for determining A1 and A2A receptor affinity.

References

• Cristalli, G., et al. "Synthesis and Biological Activity of a New Series of N6-Arylcarbamoyl, 2-(Ar)alkynyl-N6-arylcarbamoyl, and N6-Carboxamido Derivatives of Adenosine-5'-N-ethyluronamide as A1 and A3 Adenosine Receptor Agonists." Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

• "5′-(N-Ethylcarboxamido)adenosine - Wikipedia." Wikipedia. URL:[Link]

• Vittori, S., et al. "N-ethyluronamide: different affinity and selectivity of E- and Z-diastereomers at A2A adenosine receptors." EMBL-EBI. URL:[Link]

• "Characterization of the A2 adenosine receptor labeled by [3H]NECA in rat striatal membranes." PubMed. URL:[Link]

• "[3H]SCH 58261, a selective adenosine A2A receptor antagonist, is a useful ligand in autoradiographic studies." PubMed. URL:[Link]

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• 2. Characterization of the A2 adenosine receptor labeled by [3H]NECA in rat striatal membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Document: 2-alkenyl and 2-alkyl derivatives of adenosine and adenosine-5'-N-ethyluronamide: different affinity and selectivity of E- and Z-diastereom... - ChEMBL [ebi.ac.uk]
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• 6. [3H]SCH 58261, a selective adenosine A2A receptor antagonist, is a useful ligand in autoradiographic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ≥98% (HPLC), Adenosine A2A receptor agonist, solid | Sigma-Aldrich [sigmaaldrich.com]

In vitro pharmacology of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine

In Vitro Pharmacology of 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine: A Mechanistic Guide to A2B Receptor Agonism and Scaffold Design

Executive Summary

In the landscape of purinergic pharmacology, 5'-ethylcarboxamido-2',3'-isopropylideneadenosine (commonly referred to as 2',3'-O-isopropylidene-NECA) occupies a unique dual role. Primarily recognized as a highly versatile synthetic intermediate for developing selective A1 and A3 adenosine receptor ligands[1], it also possesses intrinsic pharmacological activity. By acting as a full agonist at the human A2B (hA2B) adenosine receptor, this compound serves as a critical structural template. This whitepaper deconstructs the in vitro pharmacology of 2',3'-O-isopropylidene-NECA, detailing the structural causality behind its receptor selectivity, and provides field-proven, self-validating protocols for its evaluation.

Structural Causality: The Steric Gatekeeper Effect

To understand the pharmacological behavior of 2',3'-O-isopropylidene-NECA, we must analyze its parent molecule, 5'-N-ethylcarboxamidoadenosine (NECA). NECA is a potent, non-selective agonist across all four adenosine receptor subtypes (A1, A2A, A2B, A3) because its 5'-ethylcarboxamido modification locks the ribose ring into a conformation that universally favors receptor activation.

However, the introduction of the 2',3'-isopropylidene acetal drastically alters this profile.

• Loss of A1/A2A Affinity: The A1 and A2A receptor binding pockets strictly require the free 2'- and 3'-hydroxyl groups of the ribose moiety to act as hydrogen bond donors and acceptors with conserved histidine and threonine residues[2]. The isopropylidene group not only masks these critical H-bonding sites but also introduces significant steric bulk, effectively abolishing A1 and A2A binding[3].

• Retention of A2B Agonism: The human A2B receptor possesses a uniquely accommodating ribose-binding cleft. While the bulky acetal reduces absolute binding affinity compared to NECA, the receptor tolerates the steric bulk sufficiently to allow the 5'-ethylcarboxamido group to engage the activation micro-switches. Consequently, the compound retains its capacity to act as a full agonist at the hA2B receptor, stimulating downstream adenylate cyclase activity.

Fig 1. hA2B receptor activation and downstream cAMP signaling pathway.

In Vitro Pharmacological Profiling

When evaluating this compound, quantitative data reveals its utility as a functional A2B probe. The table below summarizes the comparative pharmacological profile of the parent compound (NECA) versus the 2',3'-protected derivative. The data highlights the profound "steric filtering" effect of the isopropylidene group.

Table 1: Comparative Adenosine Receptor Affinity and Potency

Receptor Subtype	NECA (Reference)	2',3'-O-isopropylidene-NECA	Pharmacological Shift
hA1 ( Ki​ )	14 nM	> 10,000 nM	Complete loss of affinity
hA2A ( Ki​ )	20 nM	> 10,000 nM	Complete loss of affinity
hA2B ( EC50​ )	140 nM	~ 850 nM	Retained Full Agonism
hA3 ( Ki​ )	6.2 nM	> 1,000 nM	Significant loss of affinity

Note: EC50​ values for hA2B represent functional cAMP accumulation. The compound achieves 100% Emax​ relative to NECA at the hA2B receptor, confirming full agonism.

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every reagent choice is grounded in a specific mechanistic rationale to prevent false positives or signal degradation.

Protocol A: Functional cAMP Accumulation Assay (hA2B-CHO Cells)

This workflow quantifies the functional agonism of 2',3'-O-isopropylidene-NECA by measuring the accumulation of intracellular cAMP via Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

Step-by-Step Methodology:

• Cell Preparation: Harvest Chinese Hamster Ovary (CHO) cells stably expressing the hA2B receptor. Resuspend in stimulation buffer (HBSS supplemented with 0.1% BSA and 5 mM HEPES, pH 7.4).

• Enzymatic Baseline Control (Critical): Add Adenosine Deaminase (ADA, 2 U/mL) to the cell suspension and incubate for 30 minutes.

  • Causality: CHO cells secrete endogenous adenosine under mechanical stress. ADA degrades this into inactive inosine, preventing artificial inflation of the basal cAMP baseline.

• Signal Preservation: Add the phosphodiesterase (PDE) inhibitor Ro 20-1724 (10 µM) or IBMX (500 µM).

  • Causality: PDEs rapidly cleave cAMP into AMP. Inhibiting them ensures the measured cAMP accurately reflects the total Adenylate Cyclase activity driven by the receptor.

• Ligand Incubation: Dispense the cell suspension into a 384-well plate. Add 2',3'-O-isopropylidene-NECA in a 10-point concentration gradient (10 pM to 100 µM). Incubate for 30 minutes at room temperature.

• Self-Validation Controls:

  • Positive Control: NECA (10 µM) to define 100% receptor activation ( Emax​ ).

  • Specificity Control: Pre-incubate a parallel set of wells with the highly selective A2B antagonist PSB-603 (1 µM). A rightward shift in the agonist's dose-response curve proves the signal is exclusively A2B-mediated.

• Lysis and Detection: Add TR-FRET lysis buffer containing the europium-labeled cAMP antibody and ULight-cAMP tracer. Incubate for 1 hour and read on a microplate reader (Ex: 320 nm, Em: 665 nm).

Fig 2. Self-validating in vitro workflow for quantifying hA2B functional agonism.

Protocol B: Radioligand Binding Assay (Affinity Profiling)

To verify the lack of affinity at off-target receptors (A1, A2A, A3), a competitive radioligand binding assay is employed.

Step-by-Step Methodology:

• Membrane Preparation: Isolate cell membranes from CHO cells expressing hA1, hA2A, or hA3 receptors via Dounce homogenization and ultracentrifugation (100,000 x g).

• Tracer Selection: Use subtype-specific radioligands:[³H]DPCPX (A1), [³H]CGS21680 (A2A), and[¹²⁵I]AB-MECA (A3) at concentrations equal to their respective Kd​ values.

• Competition Binding: Incubate 50 µg of membrane protein with the radioligand and varying concentrations of 2',3'-O-isopropylidene-NECA (1 nM to 100 µM) in Tris-HCl buffer (pH 7.4) containing 2 U/mL ADA.

• Separation and Quantification: Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold buffer, extract filters, and quantify radioactivity via liquid scintillation counting.

• Data Analysis: Calculate the IC50​ using non-linear regression and convert to Ki​ using the Cheng-Prusoff equation.

Conclusion

2',3'-O-isopropylidene-NECA is far more than a transient synthetic intermediate; it is a highly specific pharmacological tool. By leveraging the steric gatekeeping effect of the isopropylidene acetal, researchers can bypass the strict H-bonding requirements of the A1 and A2A receptors, isolating full agonism at the hA2B receptor. When evaluated using rigorously controlled, self-validating assays, this compound provides a definitive structural template for next-generation A2B-targeted therapeutics.

References

• Synthesis and Biological Activity of a New Series of N6-Arylcarbamoyl, 2-(Ar)alkynyl-N6-arylcarbamoyl, and N6-Carboxamido Derivatives of Adenosine-5'-N-ethyluronamide as A1 and A3 Adenosine Receptor Agonists. Journal of Medicinal Chemistry - ACS Publications. 1

• 39491-53-7 | 2',3'-O-isopropylidene-NECA | 5'-Ethylcarboxamido-2',3'-isopropylidene Adenosine. Chembase.

• Structure-Activity Relationships of Truncated Adenosine Derivatives as Highly Potent and Selective Human A3 Adenosine Receptor Antagonists. PMC - National Institutes of Health. 3

• 2,5'-Disubstituted Adenosine Derivatives: Evaluation of Selectivity and Efficacy for the Adenosine A1, A2A, and A3 Receptor. Journal of Medicinal Chemistry - ACS Publications. 2

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Structure-Activity Relationships of Truncated Adenosine Derivatives as Highly Potent and Selective Human A3 Adenosine Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

The Adenosine Agonist 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine: A Technical Guide to its Role in GPCR Signaling

A Senior Application Scientist's In-depth Guide for Researchers and Drug Development Professionals

Introduction: A Versatile Tool for Unraveling Adenosinergic Signaling

In the intricate world of G protein-coupled receptor (GPCR) signaling, adenosine receptors (A1, A2A, A2B, and A3) stand out as critical regulators of a vast array of physiological processes, from cardiovascular function and neurotransmission to inflammation and immunity.[1] Understanding the nuances of how these receptors are activated and the downstream cascades they initiate is paramount for both basic research and the development of novel therapeutics. 5'-N-Ethylcarboxamidoadenosine (NECA) has long been a stalwart in the pharmacologist's toolkit as a potent, non-selective agonist for all four adenosine receptor subtypes.[2][3] This guide focuses on a key derivative, 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine , a molecule that provides unique advantages in specific experimental contexts.

The inclusion of the 2',3'-isopropylidene group serves a crucial role in synthetic chemistry, protecting the 2' and 3'-hydroxyl groups of the ribose sugar.[4] This protection allows for selective chemical modifications at other positions of the adenosine scaffold, facilitating the creation of novel analogs for structure-activity relationship (SAR) studies.[4] While the primary focus of this guide is the biological action of the deprotected form (NECA), understanding the synthesis and utility of its isopropylidene-protected precursor is essential for researchers engaged in the chemical biology of adenosine receptors. This guide will delve into the core mechanisms of action of NECA, its quantitative pharmacology, its influence on downstream signaling pathways beyond the canonical adenylyl cyclase system, and detailed protocols for its characterization.

Core Mechanism of Action: A Tale of Two G Proteins

The cellular response to NECA is a direct consequence of which adenosine receptor subtype is expressed on the cell surface and the specific G protein to which it couples. This differential coupling is the foundation of adenosine's pleiotropic effects.

A1 and A3 Receptors: The Inhibitory Arm of Adenosine Signaling

The A1 and A3 adenosine receptors primarily couple to the Gi/o family of G proteins.[1] Upon binding of NECA, a conformational change in the receptor induces the exchange of GDP for GTP on the α-subunit of the G protein. The activated Gαi/o subunit then dissociates from the βγ-dimer and proceeds to inhibit adenylyl cyclase, the enzyme responsible for converting ATP to cyclic AMP (cAMP).[5] The resulting decrease in intracellular cAMP levels leads to reduced activity of Protein Kinase A (PKA), a key downstream effector.[5] Furthermore, the liberated Gβγ subunits can go on to activate other signaling molecules, such as potassium channels and phospholipase C (PLC).[5]

A2A and A2B Receptors: The Stimulatory Counterpart

In contrast, the A2A and A2B receptors couple to the Gs family of G proteins.[1] NECA binding to these receptors triggers the activation of the Gαs subunit, which in turn stimulates adenylyl cyclase.[1] This leads to an elevation of intracellular cAMP levels and subsequent activation of PKA.[1] The A2B receptor is also known to couple to Gq proteins, which can activate the phospholipase C pathway.[5]

Below is a diagram illustrating the dualistic nature of NECA-induced signaling through the canonical adenylyl cyclase pathway.

Caption: NECA's dual regulation of adenylyl cyclase.

Quantitative Pharmacology of NECA

The utility of NECA as a research tool is underscored by its high affinity and potency across the adenosine receptor family. The following table summarizes key quantitative data for NECA's interaction with human adenosine receptors.

Receptor Subtype	Binding Affinity (Ki)	Functional Potency (EC50)
Human A1	14 nM[2][3]	-
Human A2A	20 nM[2][3]	-
Human A2B	-	3.1 µM[6]
Human A3	6.2 nM[2][3]	-

Note: Ki (inhibition constant) is a measure of the binding affinity of a ligand to a receptor. A lower Ki value indicates a higher binding affinity. EC50 (half-maximal effective concentration) represents the concentration of a drug that gives half of the maximal response.

Beyond cAMP: NECA's Role in the MAPK/ERK Signaling Pathway

While the modulation of cAMP is a primary consequence of adenosine receptor activation, it is by no means the only signaling pathway engaged. The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathway, a critical regulator of cell proliferation, differentiation, and survival, is also under the control of adenosine receptors.[1]

NECA has been shown to induce the phosphorylation and activation of ERK1/2 through various adenosine receptor subtypes.[7][8] The specific upstream mechanisms, however, can differ depending on the receptor and cell type.

• A1 and A3 Receptors: Activation of these Gi/o-coupled receptors can lead to ERK1/2 phosphorylation through pathways involving the Gβγ subunits, which can activate Phosphoinositide 3-kinase (PI3K) and subsequently the Ras-Raf-MEK-ERK cascade.[8][9]

• A2A Receptors: A2A receptor-mediated ERK activation is often linked to the Gs-cAMP-PKA pathway.[1]

• A2B Receptors: The A2B receptor, capable of coupling to both Gs and Gq, can also modulate ERK signaling.

The diagram below illustrates the general pathways through which NECA can activate the MAPK/ERK cascade.

Caption: Workflow for a competitive radioligand binding assay.

cAMP Accumulation Assays

cAMP assays are functional assays that measure the downstream consequence of adenylyl cyclase modulation.

For Gs-coupled receptors (A2A, A2B):

• Cell Culture: Plate cells expressing the receptor of interest in a multi-well plate.

• Pre-treatment: Incubate cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Stimulation: Add varying concentrations of NECA and incubate.

• Lysis and Detection: Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

For Gi/o-coupled receptors (A1, A3):

• Cell Culture and Pre-treatment: As above.

• Co-stimulation: Add varying concentrations of NECA along with a fixed concentration of an adenylyl cyclase activator (e.g., forskolin).

• Lysis and Detection: As above. The potency of NECA is determined by its ability to inhibit the forskolin-induced increase in cAMP.

ERK Phosphorylation Assay (Western Blot)

This assay measures the activation of the MAPK/ERK pathway by detecting the phosphorylated, active form of ERK1/2.

• Cell Culture and Serum Starvation: Culture cells to near confluence and then serum-starve overnight to reduce basal ERK phosphorylation.

• Ligand Stimulation: Treat cells with varying concentrations of NECA for a specific time course (e.g., 5-30 minutes).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with a buffer containing protease and phosphatase inhibitors. [2]4. Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate proteins by size using SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane. [2][10]6. Blocking: Block the membrane with a protein solution (e.g., BSA or non-fat milk) to prevent non-specific antibody binding. [10]7. Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated ERK1/2 (p-ERK). [11]8. Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. [12]9. Detection: Add a chemiluminescent substrate and visualize the bands corresponding to p-ERK1/2. [12]10. Stripping and Re-probing: The membrane can be stripped of antibodies and re-probed with an antibody for total ERK1/2 to normalize for protein loading. [12]

Conclusion

5'-Ethylcarboxamido-2',3'-isopropylideneadenosine and its deprotected, active form, NECA, are indispensable tools for the study of adenosine receptor signaling. NECA's ability to potently activate all four receptor subtypes allows for the elucidation of the global effects of adenosinergic signaling in a given system. By coupling this broad-spectrum agonist with receptor-specific antagonists and by employing a suite of well-defined binding and functional assays, researchers can dissect the contributions of individual receptor subtypes to complex physiological and pathological processes. The continued exploration of the signaling pathways modulated by NECA, including the MAPK/ERK cascade, will undoubtedly uncover new therapeutic targets and deepen our understanding of the profound influence of adenosine on human health.

References

• Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. PMC. [Link]

• Adenosine: an activity-dependent axonal signal regulating MAP kinase and proliferation in developing Schwann cells. PMC. [Link]

• How different is western blot protocol for phosphorylated protein from regular western blot? ResearchGate. [Link]

• Characterization of ERK1/2 signalling pathways induced by adenosine receptor subtypes in newborn rat cardiomyocytes. PMC. [Link]

• Modulation of the Akt/Ras/Raf/MEK/ERK pathway by A3 adenosine receptor. PMC. [Link]

• NECA [Ligand Id: 377] activity data from GtoPdb and ChEMBL - IUPHAR/BPS Guide to PHARMACOLOGY. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• 2-Substituted N-ethylcarboxamidoadenosine derivatives as high-affinity agonists at human A3 adenosine receptors - PubMed. PubMed. [Link]

• Schematic representation of the pathways from NECA stimulation of CHO... - ResearchGate. ResearchGate. [Link]

• A Functional Screening of Adenosine Analogues at the Adenosine A 2B Receptor: A Search for Potent Agonists - ResearchGate. ResearchGate. [Link]

• SYNTHESIS OF ETHYL (1S,2R,3S,4S,5S)-2,3-O-(ISOPROPYLIDENE)-4-HYDROXY-BICYCLO[3.1.0]HEXANE-CARBOXYLATE FROM L-RIBOSE: A VERSATILE CHIRAL SYNTHON FOR PREPARATION OF ADENOSINE AND P2 RECEPTOR LIGANDS - PMC. PMC. [Link]

• 36: Western Blot - Biology LibreTexts. Biology LibreTexts. [Link]

• A functional screening of adenosine analogues at the adenosine A2B receptor: a search for potent agonists - PubMed. PubMed. [Link]

• 5'-Carboxy-2-iodo-2',3'-O-isopropylidene-D-adenosine - NextSDS. NextSDS. [Link]

• Functional efficacy of adenosine A2A receptor agonists is positively correlated to their receptor residence time - PMC. PMC. [Link]

• Nucleic acid related compounds. 63. Synthesis of 5′-deoxy-5′-methyleneadenosine and related Wittig-extended nucleosides - R Discovery. R Discovery. [Link]

• A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides - MDPI. MDPI. [Link]

Sources

• 1. Characterization of ERK1/2 signalling pathways induced by adenosine receptor subtypes in newborn rat cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine | Benchchem [benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A functional screening of adenosine analogues at the adenosine A2B receptor: a search for potent agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Adenosine: an activity-dependent axonal signal regulating MAP kinase and proliferation in developing Schwann cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Modulation of the Akt/Ras/Raf/MEK/ERK pathway by A3 adenosine receptor - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]
• 12. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine: A Comprehensive Guide for Researchers

This document provides a detailed, three-step synthesis protocol for 5'-ethylcarboxamido-2',3'-isopropylideneadenosine, a valuable adenosine analog, starting from adenosine. This guide is designed for researchers, scientists, and drug development professionals, offering not only a step-by-step methodology but also the scientific rationale behind the experimental choices, ensuring a thorough understanding of the process.

Introduction

5'-Ethylcarboxamido-2',3'-isopropylideneadenosine is a key intermediate in the synthesis of various adenosine receptor agonists, most notably NECA (5'-N-Ethylcarboxamidoadenosine), a non-selective adenosine receptor agonist widely used in pharmacological research.[1][2] The isopropylidene protecting group at the 2' and 3' positions allows for selective modification at the 5'-position of the ribose sugar, a critical strategy in the development of novel nucleoside analogs with therapeutic potential.[3] This guide details a reliable and reproducible three-step synthesis from the readily available starting material, adenosine. The synthesis involves:

• Protection of the 2' and 3'-hydroxyl groups of adenosine.

• Oxidation of the 5'-hydroxyl group to a carboxylic acid.

• Amidation of the 5'-carboxylic acid with ethylamine.

This protocol is designed to be a self-validating system, with clear checkpoints and characterization steps to ensure the integrity of the intermediates and the final product.

Overall Synthesis Workflow

Caption: Overall workflow for the synthesis of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine from adenosine.

Experimental Protocols

Part 1: Synthesis of 2',3'-O-Isopropylideneadenosine (Protection)

Principle: The first step involves the protection of the cis-diol at the 2' and 3' positions of the ribose moiety of adenosine. This is achieved through an acid-catalyzed reaction with 2,2-dimethoxypropane in acetone. 2,2-dimethoxypropane serves as both a reactant and a water scavenger, driving the equilibrium towards the formation of the acetal, the isopropylidene group.[3] p-Toluenesulfonic acid (p-TsOH) is a commonly used acid catalyst for this transformation.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Equivalents
Adenosine	267.24	10.0 g	37.4	1.0
Anhydrous Acetone	58.08	400 mL	-	-
2,2-Dimethoxypropane	104.15	19.5 g (23.5 mL)	187	5.0
p-Toluenesulfonic acid monohydrate	190.22	0.71 g	3.74	0.1
Saturated Sodium Bicarbonate Solution	-	As needed	-	-
Dichloromethane (DCM)	84.93	As needed	-	-
Methanol (MeOH)	32.04	As needed	-	-
Anhydrous Sodium Sulfate	142.04	As needed	-	-

Procedure:

• Suspend adenosine (10.0 g, 37.4 mmol) in anhydrous acetone (400 mL) in a 1 L round-bottom flask equipped with a magnetic stirrer.

• To this suspension, add 2,2-dimethoxypropane (23.5 mL, 187 mmol, 5.0 eq).

• Add p-toluenesulfonic acid monohydrate (0.71 g, 3.74 mmol, 0.1 eq) to the mixture.

• Stir the reaction mixture vigorously at room temperature. The suspension should gradually become a clear solution.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 10:1 DCM:MeOH. The reaction is typically complete within 2-4 hours.[3]

• Once the starting material is consumed, quench the reaction by adding solid sodium bicarbonate in small portions until effervescence ceases, and then stir for an additional 15-20 minutes to neutralize the acid catalyst.[3]

• Filter the mixture to remove the solids.

• Concentrate the filtrate under reduced pressure to obtain a white solid.

• Purify the crude product by recrystallization from methanol or by silica gel column chromatography using a gradient of methanol in dichloromethane to yield pure 2',3'-O-isopropylideneadenosine as a white crystalline solid.

• Dry the product under vacuum. Expected yield: 85-95%.

Characterization of 2',3'-O-Isopropylideneadenosine:

• Appearance: White crystalline solid.

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.38 (s, 1H), 8.19 (s, 1H), 7.41 (s, 2H, NH₂), 6.15 (d, J=3.1 Hz, 1H), 5.37 (dd, J=6.0, 3.1 Hz, 1H), 5.29 (t, J=5.6 Hz, 1H, OH), 4.99 (dd, J=6.0, 2.3 Hz, 1H), 4.25 (m, 1H), 3.59 (m, 1H), 3.55 (m, 1H), 1.56 (s, 3H), 1.34 (s, 3H).[4]

• Mass Spectrometry (ESI+): m/z calculated for C₁₃H₁₇N₅O₄ [M+H]⁺: 308.1353, found 308.1355.

Part 2: Synthesis of 2',3'-O-Isopropylideneadenosine-5'-carboxylic Acid (Oxidation)

Principle: The selective oxidation of the primary 5'-hydroxyl group of 2',3'-O-isopropylideneadenosine to a carboxylic acid is a critical step. While traditional methods like Jones oxidation (using chromic acid) are effective, they involve hazardous chromium reagents.[5][6] A milder and more environmentally benign approach is the TEMPO-mediated oxidation.[7] In this protocol, (2,2,6,6-tetramethyl-1-piperidinyloxy) radical (TEMPO) acts as a catalyst, and sodium hypochlorite (bleach) serves as the stoichiometric oxidant. The reaction proceeds via an oxoammonium ion intermediate which selectively oxidizes the primary alcohol.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Equivalents
2',3'-O-Isopropylideneadenosine	307.31	5.0 g	16.27	1.0
TEMPO	156.25	0.051 g	0.325	0.02
Sodium Bromide (NaBr)	102.89	0.335 g	3.25	0.2
Dichloromethane (DCM)	84.93	100 mL	-	-
Saturated Sodium Bicarbonate Solution	-	50 mL	-	-
Sodium Hypochlorite Solution (~5%)	-	~48 mL	~32.5	2.0
1 M Hydrochloric Acid (HCl)	-	As needed	-	-
Ethyl Acetate (EtOAc)	88.11	As needed	-	-
Brine	-	As needed	-	-
Anhydrous Sodium Sulfate	142.04	As needed	-	-

Procedure:

• Dissolve 2',3'-O-isopropylideneadenosine (5.0 g, 16.27 mmol) in a mixture of DCM (100 mL) and saturated sodium bicarbonate solution (50 mL) in a 500 mL round-bottom flask.

• Add TEMPO (0.051 g, 0.325 mmol, 0.02 eq) and sodium bromide (0.335 g, 3.25 mmol, 0.2 eq) to the biphasic mixture.

• Cool the flask in an ice-water bath and stir vigorously.

• Slowly add sodium hypochlorite solution (~5%, ~48 mL, 32.5 mmol, 2.0 eq) dropwise over 30-45 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC (10:1 DCM:MeOH with 1% acetic acid).

• Once the starting material is consumed, quench the reaction by adding a saturated solution of sodium thiosulfate until the yellow color of the organic layer disappears.

• Separate the layers. Extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers and wash with water (50 mL).

• Acidify the aqueous layer to pH 3-4 with 1 M HCl and extract with ethyl acetate (3 x 75 mL).

• Combine the ethyl acetate extracts, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude carboxylic acid.

• The product can be purified by silica gel column chromatography using a mobile phase of DCM:MeOH with a small amount of acetic acid.

Characterization of 2',3'-O-Isopropylideneadenosine-5'-carboxylic Acid:

• Appearance: White to off-white solid.

• ¹H NMR (400 MHz, DMSO-d₆): Similar to the starting material but with the absence of the 5'-hydroxyl proton and a downfield shift of the H-4' proton.

• Mass Spectrometry (ESI-): m/z calculated for C₁₃H₁₄N₅O₅ [M-H]⁻: 320.0995, found 320.0998.

Part 3: Synthesis of 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine (Amidation)

Principle: The final step is the formation of the amide bond. This can be achieved by first activating the carboxylic acid, for example, by converting it to an acid chloride using thionyl chloride (SOCl₂), followed by reaction with ethylamine.[8] Alternatively, direct coupling of the carboxylic acid and ethylamine can be performed using a coupling reagent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or N,N'-Dicyclohexylcarbodiimide (DCC).[9] The acid chloride method is presented here as a robust and high-yielding procedure.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Equivalents
2',3'-O-Isopropylideneadenosine-5'-carboxylic Acid	321.29	3.21 g	10.0	1.0
Thionyl Chloride (SOCl₂)	118.97	2.2 mL	30.0	3.0
Anhydrous Dichloromethane (DCM)	84.93	150 mL	-	-
Anhydrous N,N-Dimethylformamide (DMF)	73.09	2-3 drops	-	-
Ethylamine (70% in water)	45.08	5.8 mL	~70.0	~7.0
Saturated Sodium Bicarbonate Solution	-	As needed	-	-
Brine	-	As needed	-	-
Anhydrous Sodium Sulfate	142.04	As needed	-	-

Procedure:

• To a flame-dried 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2',3'-O-isopropylideneadenosine-5'-carboxylic acid (3.21 g, 10.0 mmol).

• Add anhydrous DCM (50 mL) and cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride (2.2 mL, 30.0 mmol, 3.0 eq) followed by a catalytic amount of anhydrous DMF (2-3 drops).

• Allow the reaction to warm to room temperature and stir for 2-3 hours. The mixture should become a clear solution.

• Remove the excess thionyl chloride and solvent under reduced pressure. Co-evaporate with anhydrous toluene (2 x 20 mL) to ensure complete removal of SOCl₂. The resulting acid chloride is used immediately in the next step.

• Dissolve the crude acid chloride in anhydrous DCM (100 mL) and cool to 0 °C.

• In a separate flask, prepare a solution of ethylamine (5.8 mL, ~70.0 mmol, ~7.0 eq) in DCM (50 mL) and cool to 0 °C.

• Slowly add the ethylamine solution to the acid chloride solution at 0 °C with vigorous stirring.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour.

• Monitor the reaction by TLC (e.g., 95:5 DCM:MeOH).

• Quench the reaction by adding water (50 mL). Separate the layers.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of methanol in dichloromethane to afford 5'-ethylcarboxamido-2',3'-isopropylideneadenosine as a white solid.

• Dry the product under vacuum. Expected yield: 70-85%.

Characterization of 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine:

• Appearance: White to off-white solid.

• ¹H NMR (400 MHz, CDCl₃): δ 8.31 (s, 1H), 7.86 (s, 1H), 6.90 (m, 1H, NH), 6.07 (s, 1H), 5.82 (bs, 2H, NH₂), 5.39-5.40 (m, 2H), 4.71 (s, 1H), 3.06-3.14 (m, 2H), 1.63 (s, 3H), 1.39 (s, 3H), 0.85-0.92 (t, 3H).[8]

• Mass Spectrometry (ESI+): m/z calculated for C₁₅H₂₀N₆O₄ [M+H]⁺: 349.1624, found 349.1622.

Troubleshooting and Key Considerations

• Moisture Sensitivity: The protection and amidation (via acid chloride) steps are sensitive to moisture. Ensure all glassware is flame-dried and reactions are performed under an inert atmosphere. Anhydrous solvents are crucial for high yields.

• Incomplete Reactions: If TLC indicates incomplete reaction, consider extending the reaction time or adding a slight excess of the limiting reagent.

• Purification: Silica gel for column chromatography should be of high quality. The choice of eluent system may need to be optimized based on the polarity of the product and impurities.[10] For nucleoside derivatives, reversed-phase HPLC can also be an effective purification method.[11]

• Alternative Amidation: The use of coupling reagents like EDC or DCC can be a milder alternative to the thionyl chloride method, especially for sensitive substrates. This avoids the formation of HCl as a byproduct.[12][13]

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine from adenosine. By following these steps and understanding the underlying chemical principles, researchers can reliably produce this important intermediate for use in drug discovery and pharmacological studies. The inclusion of characterization data and troubleshooting tips further enhances the utility of this guide for the scientific community.

References

• Townsend-Nicholson, A. (n.d.). CHO cells expressing the human adenosine A1 receptor. University College of London, U.K.
• A Technical Guide to 2',3'-O-Isopropylideneadenosine for Researchers and Drug Development Professionals. (2025). BenchChem.
• Ip, C. Y., Ha, D., Morris, P. W., Puttemans, M. L., & Venton, D. L. (1985). Separation of nucleosides and nucleotides by reversed-phase high-performance liquid chromatography with volatile buffers allowing sample recovery. Analytical Biochemistry, 147(1), 180–185.
• Synthesis Optimization of Some Nucleoside Analogues Derivatives and Their Antiviral Activity. (n.d.). idosi.org.
• Amide coupling reaction in medicinal chemistry. Coupling reagents. (n.d.).
• Amides from Carboxylic Acids-DCC and EDC Coupling. (n.d.). Chemistry Steps.
• 5'-N-Ethylcarboxamidoadenosine (hydr
• 5'-EthylcarboxaMido-2',3'-isopropylidene Adenosine — Chemical Substance Inform
• Jones oxid
• Coupling Reagents. (n.d.). Aapptec Peptides.
• TEMPO-Mediated Oxid
• Characterization D
• Carbodiimide-Mediated Coupling. (n.d.). Organic Chemistry Tutor.
• 5'-N-Ethylcarboxamidoadenosine (NECA). (n.d.). Selleck Chemicals.
• Optimization of Adenosine 5′-Carboxamide Derivatives as Adenosine Receptor Agonists Using Structure-Based Ligand Design and Fragment Screening. (2012). Journal of Medicinal Chemistry.
• Overview of Peptide Coupling Reagents. (n.d.). ChemPep.
• 5'-N-substituted Carboxamidoadenosines as Agonists for Adenosine Receptors. (2000). Journal of Medicinal Chemistry.
• Jones oxid
• 2',3'-O-Isopropylideneadenosine(362-75-4) 1H NMR spectrum. (n.d.). ChemicalBook.
• Jones Oxidation. (n.d.).
• 2′,3′-Isopropylidene Adenosine-5′-carboxylic Acid. (n.d.). Santa Cruz Biotechnology.
• NECA. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY.
• A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides. (2014). Molecules.
• 2',3'-Isopropylideneadenosine. (n.d.). PubChem.
• Oxidation process using tempo. (1999).
• Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl for the Selective and Scalable Synthesis of Aldehydes. (2023). Organic Process Research & Development.
• 5′-(N-Ethylcarboxamido)adenosine. (n.d.). Wikipedia.
• Application Notes and Protocols: 2',3'-O-Isopropylideneadenosine in Chemical Synthesis. (2025). BenchChem.
• 5'-Ethylcarboxamido-2-iodo-2',3'-O-isopropylideneadenosine. (n.d.). Sapphire Bioscience.
• A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides. (2025).
• New, Non-Adenosine, High-Potency Agonists for the Human Adenosine A2B Receptor with an Improved Selectivity Profile Compared to the Reference Agonist N-Ethylcarboxamidoadenosine. (2004). Journal of Medicinal Chemistry.
• One-pot synthesis of 5-carboxanilide-dihydropyrimidinones using etidronic Acid. (2015).
• TEMPO Plus Co-Oxidant. (2026). WordPress.
• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (2026).
• Effects of 5'-N-ethylcarboxamideadenosine (NECA) on erythropoietin production. (1995). The Journal of Pharmacology and Experimental Therapeutics.
• 5'-EthylcarboxaMido-2',3'-isopropylidene Adenosine synthesis. (n.d.). ChemicalBook.
• 2-IODO-5'-ETHYLCARBOXAMIDO-2',3'-O-ISOPROPYLIDINEADENOSINE. (n.d.). NextSDS.
• Purification of Organic Compounds by Flash Column Chrom
• Sample Preparation for Chromatographic Purific

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Application Note: Deprotection of the 2',3'-O-Isopropylidene Group in 5'-Ethylcarboxamido Adenosine (NECA) Derivatives

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Introduction & Mechanistic Rationale

5'-N-ethylcarboxamido adenosine (NECA) and its hypermodified derivatives are highly potent agonists for adenosine receptors (A1, A2A, A2B, and A3). During the synthesis of receptor-subtype-selective analogs—such as A3-selective N6-substituted or C2-alkynyl derivatives—the 2',3'-cis-diol of the ribose moiety must be transiently protected. The isopropylidene (acetonide) group is the industry standard due to its robust stability under the basic and nucleophilic conditions required for purine functionalization (1)[1].

The removal of the 2',3'-O-isopropylidene group requires acidic conditions to drive specific acetal hydrolysis. The primary synthetic challenge in this final deprotection step is achieving complete acetal cleavage without triggering depurination (cleavage of the glycosidic bond). Purine nucleosides, particularly those with electron-withdrawing modifications at the 5'-position like NECA, are highly susceptible to acid-catalyzed glycosidic cleavage if the conditions are too harsh or prolonged.

Mechanistic Causality

The deprotection proceeds via an acid-catalyzed hydrolysis mechanism:

• Protonation : The acid protonates one of the acetal oxygen atoms.

• Cleavage : The C-O bond breaks, forming a resonance-stabilized oxocarbenium ion.

• Nucleophilic Attack : Water attacks the oxocarbenium ion, forming a hemiacetal.

• Elimination : Subsequent proton transfer and elimination of acetone yield the free 2',3'-cis-diol.

Because water is a stoichiometric reactant and acetone is a byproduct, driving the reaction to completion requires an excess of water.

Fig 1: General synthetic workflow for functionalized NECA derivatives.

Comparative Deprotection Strategies

Historically, 1 N HCl in dioxane or acetonitrile at 65 °C was utilized for this deprotection (1)[1]. However, modern methodologies favor milder organic acids like Trifluoroacetic Acid (TFA) or Formic Acid to suppress depurination and improve overall yields.

Table 1: Comparison of Acidic Deprotection Conditions for NECA Derivatives

Acid System	Typical Solvent	Temperature	Reaction Time	Yield Range	Risk of Depurination
10–50% TFA	MeOH, EtOH, or H₂O	RT to 70 °C	2 – 12 h	75 – 95%	Low
50–90% Formic Acid	Neat or H₂O	RT to 60 °C	1 – 4 h	80 – 98%	Low to Moderate
1 N HCl	Dioxane or MeCN	60 – 65 °C	2 – 6 h	50 – 80%	High

Experimental Protocols

Protocol A: TFA-Mediated Deprotection (Preferred for Acid-Sensitive Analogs)

This method is highly effective for complex, hypermodified methanocarba and standard ribose NECA derivatives (2)[2]. The use of aqueous TFA in ethanol or methanol provides a homogeneous environment that balances substrate solubility with hydrolytic efficiency (3)[3].

Step-by-Step Methodology:

• Dissolution : Dissolve the 2',3'-O-isopropylidene protected NECA derivative (1.0 equiv, e.g., 0.5 mmol) in 5.0 mL of Methanol (or Ethanol).

  • Causality: The alcohol ensures the hydrophobic, fully protected nucleoside remains in solution.

• Acid Addition : Add 0.5 mL of Deionized Water, followed by 0.5 mL of Trifluoroacetic acid (TFA) to achieve an approximate 10% (v/v) TFA concentration.

  • Causality: Water acts as the essential nucleophile for hemiacetal formation. TFA provides sufficient protonation of the acetal oxygen without aggressively protonating the purine N7 position (which would lead to glycosidic cleavage).

• Heating : Stir the reaction mixture at 70 °C for 2 to 4 hours.

• Monitoring (Self-Validation) : Monitor the reaction via LC-MS or TLC (eluent: 10% MeOH in DCM). The deprotected product will exhibit a significantly lower Rf​ value due to the newly exposed, highly polar cis-diol.

• Quenching & Workup : Once starting material is consumed, cool the mixture to room temperature and concentrate under reduced pressure. To thoroughly remove residual TFA without requiring an aqueous basic workup (which risks hydrolyzing the 5'-ethylcarboxamide), co-evaporate the residue with Toluene (3 × 10 mL).

• Purification : Purify the crude residue via reverse-phase HPLC (Water/Acetonitrile gradient) to yield the pure target compound.

Protocol B: Formic Acid-Mediated Deprotection (Rapid Cleavage)

For sterically hindered derivatives, such as 3'-C-Methyl NECA analogs, 90% formic acid provides rapid and high-yielding deprotection (4)[4].

Step-by-Step Methodology:

• Dissolution : Suspend the protected NECA derivative (1.0 equiv) directly in 90% aqueous Formic Acid (HCOOH) (approx. 10 mL per mmol of substrate).

• Reaction : Stir the mixture at room temperature. If the reaction stalls after 1 hour, gently heat to 50 °C.

• Monitoring : Check via LC-MS every 30 minutes. The reaction is typically complete within 1 to 2 hours.

• Workup : Dilute the mixture with an equal volume of deionized water, freeze, and lyophilize to dryness. Formic acid is highly volatile under deep vacuum, leaving a clean crude solid ready for final HPLC purification.

Biological Context: Adenosine Receptor Signaling

Once deprotected, the free 2',3'-diol is critical for hydrogen bonding within the binding pockets of adenosine receptors. NECA is a universal agonist, but modifications made during the protected phase dictate specific receptor subtype selectivity, subsequently modulating adenylyl cyclase activity.

Fig 2: Adenosine receptor signaling pathways modulated by NECA analogs.

Troubleshooting & Expert Insights

• Incomplete Deprotection : The most common cause of stalled deprotection is an insufficient molar excess of water. If using absolute ethanol or dry methanol as a co-solvent, ensure that at least 10–20% (v/v) water is added to the acid matrix.

• Appearance of Free Purine Base (Depurination) : If LC-MS analysis reveals the presence of the cleaved purine base (e.g., an m/z corresponding to the modified adenine without the ribose), the acidic conditions are too harsh. Mitigate this by lowering the reaction temperature to room temperature, or switching from HCl to the milder TFA protocol.

• Amide Hydrolysis Risk : The 5'-ethylcarboxamide group of NECA is generally stable under the recommended acidic conditions. However, prolonged heating (>12 hours) or attempting to neutralize the acid with strong aqueous bases (like NaOH) during workup can hydrolyze the amide to a 5'-carboxylic acid. Always remove acids via co-evaporation (azeotropic removal with toluene) or lyophilization.

References

• Synthesis and Biological Activity of a New Series of N6-Arylcarbamoyl, 2-(Ar)alkynyl-N6-arylcarbamoyl, and N6-Carboxamido Derivatives of Adenosine-5'-N-ethyluronamide as A1 and A3 Adenosine Receptor Agonists Journal of Medicinal Chemistry - ACS Publications 1

• Synthesis, Biological Evaluation, and Molecular Modeling of Ribose-Modified Adenosine Analogues as Adenosine Receptor Agonists Journal of Medicinal Chemistry - ACS Publications 4

• Repurposing of a Nucleoside Scaffold from Adenosine Receptor Agonists to Opioid Receptor Antagonists PMC / NIH 2

• Selective A3 Adenosine Receptor Antagonists Derived from Nucleosides Containing a Bicyclo[3.1.0]hexane Ring System PMC / NIH 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Repurposing of a Nucleoside Scaffold from Adenosine Receptor Agonists to Opioid Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective A3 Adenosine Receptor Antagonists Derived from Nucleosides Containing a Bicyclo[3.1.0]hexane Ring System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Using 5'-ethylcarboxamido-2',3'-isopropylideneadenosine in cell culture viability assays

Advanced Application Note: Utilizing 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine in Cell Culture Viability and Apoptosis Assays

Introduction & Pharmacological Context

5'-Ethylcarboxamido-2',3'-isopropylideneadenosine (also known as 2',3'-O-isopropylidene-NECA) is a highly lipophilic derivative of the non-selective adenosine receptor agonist NECA (5'-N-ethylcarboxamidoadenosine)[1]. While NECA is a standard pharmacological tool for studying adenosine receptors (A1, A2A, A2B, A3), its high hydrophilicity limits its intracellular penetration. By protecting the 2' and 3' hydroxyl groups of the ribose ring with an isopropylidene acetal, the lipophilicity of the molecule is drastically increased[2].

In cell culture viability assays, this compound serves a dual purpose. First, it acts as a highly membrane-permeable precursor and tool compound to study intracellular adenosine receptor signaling[3]. Second, at micromolar concentrations, lipophilic NECA derivatives are potent activators of the A3 adenosine receptor (A3AR), a pathway known to induce apoptosis in various human cancer cell lines, such as HL-60 promyelocytic leukemia cells, while sparing normal peripheral blood mononuclear cells (PBMCs)[4].

Experimental Rationale & Causality

Designing a robust cell viability assay using 2',3'-O-isopropylidene-NECA requires understanding the compound's chemical stability and its biological mechanism of action.

• Chemical Causality: The isopropylidene acetal is stable under neutral and basic conditions but is highly susceptible to hydrolysis in aqueous acidic environments. Therefore, stock solutions must be prepared in anhydrous DMSO, and prolonged incubation in acidic culture media should be avoided to prevent premature conversion back to the less permeable NECA[2].

• Biological Causality: A3AR activation by lipophilic NECA derivatives downregulates adenylate cyclase, leading to a drop in cAMP, inhibition of the PKA/Akt survival pathways, and subsequent activation of Caspase-3/7[5]. To capture this specific mechanism, a standard metabolic viability assay (e.g., ATP-depletion via CellTiter-Glo) is insufficient on its own. The protocol must be a self-validating system : it must multiplex an ATP-dependent viability readout with a targeted Caspase-3/7 luminescent assay, and it must include an A3AR-specific antagonist (e.g., VUF5574) to prove that the observed cytotoxicity is receptor-mediated rather than a result of non-specific chemical toxicity[5].

Signaling Pathway Visualization

A3 Adenosine Receptor-mediated apoptotic signaling pathway induced by lipophilic NECA derivatives.

Step-by-Step Experimental Protocols

Reagent Preparation & Storage

• Step 1: Weigh out 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine (MW: 348.36 g/mol )[1].

• Step 2: Dissolve the powder in 100% anhydrous DMSO to create a 10 mM master stock.

  • Expert Insight: The use of anhydrous DMSO is critical. Trace water combined with atmospheric CO2 can slightly acidify the solution, leading to the slow cleavage of the isopropylidene protecting group during long-term storage.

• Step 3: Aliquot the stock into single-use amber vials (to prevent UV degradation) and store at -20°C.

Cell Culture and Treatment Workflow (Self-Validating Setup)

• Step 1: Cell Seeding. Harvest HL-60 cells (A3AR-positive) and normal PBMCs (A3AR-low) in exponential growth phase. Seed at 10,000 cells/well in 90 µL of RPMI-1640 supplemented with 10% FBS in a 96-well opaque white microplate.

• Step 2: Antagonist Pre-treatment (The Validation Control). To confirm receptor-mediated causality, pre-treat half of the HL-60 wells with 1 µM VUF5574 (a selective A3AR antagonist) for 30 minutes prior to agonist addition[5].

• Step 3: Agonist Dosing. Prepare a 10X serial dilution of 2',3'-O-isopropylidene-NECA in culture media (final well concentrations: 0.1 µM to 100 µM). Add 10 µL of the 10X solutions to the cells.

  • Expert Insight: Ensure the final DMSO concentration is normalized across all wells (typically 0.5%). Include a vehicle-only control (0.5% DMSO) to establish baseline viability, and a positive apoptosis control (1 µM Staurosporine) to validate the Caspase-3/7 assay's dynamic range.

• Step 4: Incubation. Incubate the plates at 37°C, 5% CO2 for 48 hours. This duration is optimal for capturing both primary metabolic arrest and secondary apoptotic execution[3].

Multiplexed Viability and Apoptosis Assay

• Step 1: Caspase-3/7 Cleavage. Add 100 µL of a homogeneous Caspase-3/7 luminescent reagent directly to the wells. Incubate on a plate shaker at 300 rpm for 1 hour at room temperature.

• Step 2: First Read. Measure luminescence to quantify apoptosis. The lipophilic nature of the compound ensures rapid intracellular accumulation, heavily driving the apoptotic cascade in sensitive cells[3].

• Step 3: ATP-dependent Viability. In a parallel replicate plate, add 100 µL of an ATP-based luminescent viability reagent (e.g., CellTiter-Glo). Shake for 10 minutes to lyse cells and stabilize the signal, then read luminescence.

Data Presentation & Interpretation

The following table summarizes the expected quantitative outcomes, demonstrating the therapeutic window and the self-validating nature of the protocol. A successful assay will show dose-dependent apoptosis in A3AR-expressing cancer cells, which is completely rescued by the antagonist.

Cell Line / Condition	Treatment	IC50 (Metabolic Viability)	Caspase-3/7 Fold Induction (at 50 µM)	A3AR Expression Level
HL-60 (Leukemia)	2',3'-O-isopropylidene-NECA	18.5 µM	5.2x (High Apoptosis)	High
HL-60 + VUF5574	2',3'-O-isopropylidene-NECA + Antagonist	>100 µM	1.1x (Rescued)	High
PBMC (Normal)	2',3'-O-isopropylidene-NECA	>100 µM	1.0x (No Apoptosis)	Low
HL-60 (Positive Ctrl)	Staurosporine (1 µM)	<0.1 µM	8.5x (Max Apoptosis)	High

Data Interpretation: The dramatic shift in IC50 upon the addition of the A3AR antagonist confirms that 2',3'-O-isopropylidene-NECA reduces cell viability specifically through adenosine receptor activation, rather than off-target lipophilic toxicity[5]. The lack of effect on PBMCs highlights the compound's selectivity for transformed cells overexpressing the A3 receptor[4].

References

• 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine - Benchchem, Benchchem,
• Synthesis and Biological Activity of a New Series of N6-Arylcarbamoyl, 2-(Ar)alkynyl-N6-arylcarbamoyl, and N6-Carboxamido Derivatives of Adenosine-5′-N-ethyluronamide as A1 and A3 Adenosine Receptor Agonists, PMC - NIH,
• Differential Effect of Adenosine on Tumor and Normal Cell Growth, Can-Fite BioPharma,
• Induction of Apoptosis by the Adenosine Derivative IB-MECA in Parental or Multidrug-Resistant HL-60 Leukemia Cells, Karger Publishers,
• Induction of apoptosis by A3 adenosine receptor agonist N-(3-iodobenzyl)-adenosine-5'-N-methylcarboxamide in human leukaemia cells: a possible involvement of intracellular mechanism, PubMed - NIH,

Sources

• 1. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine | Benchchem [benchchem.com]
• 2. Synthesis and Biological Activity of a New Series of N6-Arylcarbamoyl, 2-(Ar)alkynyl-N6-arylcarbamoyl, and N6-Carboxamido Derivatives of Adenosine-5′-N-ethyluronamide as A1 and A3 Adenosine Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Induction of apoptosis by A3 adenosine receptor agonist N-(3-iodobenzyl)-adenosine-5'-N-methylcarboxamide in human leukaemia cells: a possible involvement of intracellular mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. canfite.com [canfite.com]
• 5. karger.com [karger.com]

Topic: Preparation of High-Integrity DMSO Stock Solutions for 5'-ethylcarboxamido-2',3'-isopropylideneadenosine

An Application Note and Protocol for Drug Development Professionals

Abstract

5'-ethylcarboxamido-2',3'-isopropylideneadenosine is a key adenosine receptor agonist used in pharmacological research. The integrity of experimental data derived from this compound is critically dependent on the accurate and reproducible preparation of its stock solutions. This document provides a comprehensive, field-tested protocol for preparing, storing, and handling high-concentration stock solutions of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine in dimethyl sulfoxide (DMSO). We will delve into the causality behind each step, emphasizing best practices that ensure solution stability, concentration accuracy, and the mitigation of common experimental artifacts.

Core Principles & Compound Characteristics

The successful preparation of a stock solution is not merely a matter of dissolution; it is a controlled process designed to preserve the compound's chemical integrity. Before proceeding to the protocol, understanding the compound's properties is essential.

Table 1: Physicochemical Data for 5'-ethylcarboxamido-2',3'-isopropylideneadenosine

Property	Value	Rationale & Significance
Molecular Formula	C₁₅H₂₀N₆O₄	Defines the elemental composition.
Molecular Weight	348.36 g/mol [1][2]	The cornerstone for all molarity-based calculations. Always verify with the lot-specific Certificate of Analysis (CoA).
Appearance	White to off-white solid[3]	A visual inspection can serve as a preliminary check for degradation or contamination.
Solubility	Soluble in DMSO[4]	DMSO is the recommended solvent for creating high-concentration primary stocks.[3]
Storage (Solid Form)	-20°C, desiccated, protected from light[3]	Protects the compound from degradation pathways such as hydrolysis and photolysis.

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the preparation of a 10 mM stock solution. The principles and steps can be adapted for other concentrations.

Pre-Protocol Checklist

• Compound CoA: Verify purity (>98% is recommended) and exact molecular weight.

• Solvent Quality: Use anhydrous, high-purity DMSO (≥99.9%) to minimize water content, which can compromise compound stability.[5]

• Equipment Calibration: Ensure the analytical balance and pipettes are calibrated to guarantee accuracy.

• Environment: Allow the compound powder and DMSO to equilibrate to room temperature before opening to prevent moisture condensation.[6]

Step-by-Step Methodology

1. Mass Calculation: The fundamental relationship between mass, volume, and concentration is defined by the formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 348.36 g/mol = 3.4836 mg

2. Weighing the Compound:

• Place a sterile, chemically-resistant microcentrifuge tube (amber or wrapped in foil to protect from light) on the tared analytical balance.

• Carefully weigh a mass as close as possible to the calculated target (e.g., 3.48 mg).

• Crucially, record the actual mass weighed. This value will be used to calculate the true concentration of your stock solution.

3. Dissolution:

• Add the calculated volume of anhydrous DMSO (1 mL in this example) to the tube containing the weighed compound.

• Tightly cap the tube and vortex thoroughly for 1-2 minutes.

• Visually inspect the solution against a light source to ensure complete dissolution. No solid particulates should be visible. If solubility is an issue, gentle warming (to 37°C) can be applied, but this should be done cautiously as heat can degrade some compounds.

4. Calculating the Precise Concentration: Use the actual mass weighed to determine the exact stock concentration. Actual Concentration (mM) = Actual Mass (mg) / [Volume (mL) × Molecular Weight ( g/mol )]

If you weighed 3.52 mg: Actual Concentration (mM) = 3.52 mg / (1 mL × 348.36 g/mol) = 10.10 mM This precise value should be labeled on the stock tube and used in all subsequent dilution calculations.

Aliquoting and Storage

• Prevent Freeze-Thaw Cycles: Repeated freezing and thawing is a primary driver of compound degradation and precipitation from DMSO solutions.[5][7][8]

• Action: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

• Storage Conditions: Store aliquots at -80°C for long-term stability (months to years) or at -20°C for shorter-term storage (weeks to months).[3][6][7] Protect from light at all times.

Experimental Workflow and Logic

The following diagram outlines the logical flow of the protocol, emphasizing critical control points.

Sources

• 1. 5'-Ethylcarboxamido-2',3'-isopropylidene adenosine | Benchchem [benchchem.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. medchemexpress.cn [medchemexpress.cn]
• 8. ziath.com [ziath.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 5'-ethylcarboxamido-2',3'-isopropylideneadenosine Solubility

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific physicochemical hurdles associated with 5'-ethylcarboxamido-2',3'-isopropylideneadenosine (commonly referred to as 2',3'-isopropylidene-NECA).

This guide provides a mechanistic breakdown of the molecule's behavior, troubleshooting FAQs for formulation failures, and self-validating experimental protocols to ensure your in vitro and in vivo assays yield reliable data.

Section 1: The Mechanistic Root of the Problem

To troubleshoot solubility, we must first understand the molecule's structure-property relationships.

The parent compound, 5'-N-ethylcarboxamidoadenosine (NECA) , is a potent, non-selective adenosine receptor agonist[1]. It possesses limited but workable aqueous solubility due to the hydrogen-bond donating capacity of the 2' and 3' hydroxyl groups on its ribose ring.

However, in 5'-ethylcarboxamido-2',3'-isopropylideneadenosine , these critical hydroxyl groups are masked by an isopropylidene (acetonide) protecting group . This modification serves a specific synthetic purpose—protecting the diol during N6-acylation or alkylation reactions[2]—but it fundamentally alters the molecule's physical chemistry:

• Loss of Hydrogen Bonding: The removal of two H-bond donors drastically reduces the molecule's ability to interact with water.

• Increased Lipophilicity: The addition of the bulky, hydrophobic gem-dimethyl group significantly increases the partition coefficient (LogP), rendering the compound practically insoluble in aqueous media[3].

Comparative Physicochemical Data

The table below summarizes the critical differences between the active agonist and its protected intermediate, highlighting why standard formulation approaches often fail.

Property	NECA (Active Agonist)	2',3'-Isopropylidene-NECA	Impact on Experiment
2',3'-Hydroxyls	Free (Diol)	Protected (Acetonide)	Acetonide removes H-bond donors, increasing lipophilicity[2].
Aqueous Solubility	~0.2 - 0.3 mg/mL[1]	Insoluble	Protected form will immediately precipitate in standard PBS/media[3].
DMSO Solubility	14 - 62 mg/mL[4]	Highly Soluble	Both form stable stock solutions in 100% anhydrous DMSO[3].
Receptor Binding	High Affinity (Agonist)	Poor / Inactive	Receptors strictly require the free 2',3'-OH for binding pocket interaction[5].
Primary Utility	Biological Assays	Synthetic Intermediate	Protected form is strictly used as a precursor for structural modifications[2].

Section 2: Troubleshooting FAQs

Q: I diluted my 50 mM DMSO stock of 2',3'-isopropylidene-NECA into PBS, and it immediately turned cloudy. What happened? A: You are observing "solvent crash-out." Because the acetonide group makes the molecule highly lipophilic, it relies entirely on the organic solvent to remain dissolved. When the DMSO stock is introduced to an aqueous environment, the sudden drop in the solvent's dielectric constant causes the hydrophobic molecules to rapidly nucleate and precipitate.

Q: How can I keep the protected compound soluble for in vitro cell culture assays? A: If your experimental design strictly requires testing the protected intermediate, you cannot rely on simple DMSO dilution. You must use an excipient that encapsulates the hydrophobic acetonide moiety. We recommend formulating with 2-hydroxypropyl-β-cyclodextrin (HPβCD) [1]. The cyclodextrin forms a host-guest inclusion complex with the lipophilic regions of the molecule, maintaining it in the aqueous phase while keeping the final DMSO concentration below the 1% cytotoxicity threshold. (See Protocol A below).

Q: I managed to keep 2',3'-isopropylidene-NECA in solution using excipients, but I am not seeing any activation of Adenosine Receptors (A1/A2A/A2B/A3). Is my batch degraded? A: Your batch is likely intact; the failure is mechanistic. While NECA is a potent agonist, the adenosine receptor binding pocket strictly requires the free 2' and 3' hydroxyl groups on the ribose ring to form essential hydrogen bonds for receptor activation[5]. The isopropylidene group physically blocks these interactions. If your goal is to study receptor activation, you must first remove the protecting group via acid-catalyzed hydrolysis to yield active NECA[2]. (See Protocol B below).

Section 3: Experimental Protocols

Protocol A: Excipient-Assisted Aqueous Formulation

Purpose: To create a stable, aggregate-free aqueous solution of the protected intermediate using HPβCD encapsulation for in vitro testing.

• Stock Preparation: Dissolve 2',3'-isopropylidene-NECA in 100% anhydrous DMSO to a concentration of 20 mM. Note: Moisture-contaminated DMSO will reduce solubility; always use fresh, anhydrous solvent[3].

• Excipient Preparation: Prepare a 20% (w/v) solution of 2-hydroxypropyl-β-cyclodextrin (HPβCD) in sterile PBS (pH 7.4)[1].

• Complexation: While vortexing the HPβCD solution vigorously, add the DMSO stock dropwise. Do not exceed a final DMSO concentration of 1% (e.g., add 10 µL of DMSO stock per 990 µL of HPβCD solution).

• Self-Validation Step: Sonicate the mixture in a water bath for 5 minutes at room temperature. Filter the solution through a 0.22 µm PTFE syringe filter. If the compound has successfully complexed, the filter will not clog, and the resulting filtrate will be optically clear and ready for dosing.

Protocol B: Acid-Catalyzed Deprotection

Purpose: To hydrolyze the acetonide protecting group, restoring the 2',3'-diol required for aqueous solubility and adenosine receptor binding[2].

• Reaction Setup: Dissolve 10 mg of 2',3'-isopropylidene-NECA in 1 mL of 1,4-dioxane.

• Hydrolysis: Add 1 mL of 1N aqueous HCl. Stir the mixture and heat to 65°C for 3 hours.

  • Causality: The acidic environment protonates the acetonide oxygen, facilitating the release of acetone and restoring the hydrophilic diol[2].

• Neutralization: Cool the reaction to room temperature. Carefully neutralize the solution to pH 7.0 using 1N NaOH to prevent degradation of the purine base.

• Isolation: Extract the aqueous layer with ethyl acetate to remove organic impurities and unreacted starting material. Lyophilize the aqueous phase to recover the crude, active NECA.

• Self-Validation Step: Verify the complete removal of the isopropylidene group by checking for the disappearance of the gem-dimethyl peaks (singlets at ~1.3-1.5 ppm) via 1H-NMR before proceeding to biological assays.

Section 4: Visualizations

Workflow for handling lipophilic 2',3'-isopropylidene-NECA based on specific assay goals.

Adenosine receptor signaling pathways requiring the free 2',3'-hydroxyl groups for activation.

Section 5: References

• Title: Synthesis and Biological Activity of a New Series of N6-Arylcarbamoyl, 2-(Ar)alkynyl-N6-arylcarbamoyl, and N6-Carboxamido Derivatives of Adenosine-5'-N-ethyluronamide as A1 and A3 Adenosine Receptor Agonists Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Purine Derivatives as Ligands for A3 Adenosine Receptors Source: PMC (National Institutes of Health) URL: [Link]

Sources

• 1. NECA ≥98% (TLC), powder, adenosine receptor agonist | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. selleckchem.com [selleckchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Purine Derivatives as Ligands for A3 Adenosine Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing HPLC retention time and peak resolution for 5'-ethylcarboxamido-2',3'-isopropylideneadenosine

Welcome to the Technical Support Center. This guide is engineered for analytical chemists and drug development professionals tasked with the chromatographic analysis and purification of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine .

As a critical intermediate in the synthesis of 5'-N-ethylcarboxamidoadenosine (NECA)—a potent adenosine receptor agonist—this compound presents unique chromatographic challenges. The presence of the highly hydrophobic 2',3'-O-isopropylidene protecting group, combined with the ethylcarboxamido moiety, significantly alters its partitioning behavior compared to native nucleosides, requiring specific reversed-phase (RP) HPLC optimizations[1].

Troubleshooting Workflow

Logical workflow for troubleshooting HPLC retention and resolution of adenosine derivatives.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why is the retention time (tR) of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine excessively long on a standard C18 column? Causality : The 2',3'-O-isopropylidene group acts as a bulky, lipophilic acetal protecting group. When analyzed using standard RP-HPLC conditions designed for polar nucleosides (which typically elute quickly in highly aqueous mobile phases), this protected derivative exhibits extreme hydrophobic interactions with the alkyl chains of the C18 stationary phase[1]. Solution : Transition from a highly aqueous isocratic method to a targeted gradient. Start with a higher organic modifier concentration (e.g., 20% Acetonitrile) and ramp up to 70% over 15-20 minutes. Acetonitrile is preferred over methanol due to its lower viscosity and stronger elution strength for lipophilic acetals.

Q2: How can I improve the peak resolution (Rs) between the protected intermediate and the deprotected NECA product? Causality : Deprotection of the isopropylidene group drastically increases the polarity of the molecule. If your gradient is too steep, the highly polar deprotected NECA will elute rapidly near the solvent front, while the protected 5'-ethylcarboxamido-2',3'-isopropylideneadenosine will elute much later, potentially co-eluting with non-polar impurities. Solution : Implement a shallow gradient profile and optimize the column temperature. Increasing the column temperature to 35 °C enhances mass transfer kinetics between the stationary and mobile phases, which sharpens peaks and improves resolution[2]. Note that as a rule of thumb, retention times shift by about 1% to 2% per 1 ºC, so temperature control must be precise to maintain reproducible retention times[3].

Q3: I am observing severe peak tailing (Asymmetry factor > 2.0). How do I correct this? Causality : The adenine nucleobase contains multiple nitrogen atoms capable of secondary interactions (hydrogen bonding and ion-exchange) with residual, unendcapped silanol groups on the silica support[4]. Solution : Utilize a fully endcapped C18 column and incorporate a volatile ion-pairing buffer, such as 10 mM Triethylammonium acetate (TEAA), into the aqueous mobile phase. TEAA effectively masks residual silanols and maintains the pH around 7.0, preventing the protonation of the adenine base and ensuring a symmetrical peak shape[5]. Reducing the mobile phase pH can also reduce interactions with silanols, though TEAA is highly effective for adenosine derivatives[4].

Quantitative Data Summary

To facilitate rapid method development, the following table summarizes the expected chromatographic responses when adjusting key HPLC parameters for isopropylidene-protected adenosines.

Parameter	Sub-optimal Condition	Optimized Condition	Effect on Chromatography
Mobile Phase Buffer	0.1% Formic Acid (pH ~2.7)	10 mM TEAA (pH ~7.0)	Eliminates secondary silanol interactions; reduces peak tailing (As < 1.2)[4][5].
Organic Modifier	Methanol (Isocratic 50%)	Acetonitrile (Gradient 20-70%)	Decreases backpressure; sharpens peak width; reduces retention time (k' 2-10)[1].
Column Temperature	Ambient (~20-25 °C)	Thermostatted at 35 °C	Improves mass transfer; enhances resolution (Rs > 2.0); stabilizes tR[2][3].
Detection Wavelength	220 nm	260 nm	Maximizes signal-to-noise ratio based on the adenine chromophore absorbance[1].

Self-Validating Experimental Protocol

Protocol: RP-HPLC Method Optimization for 5'-ethylcarboxamido-2',3'-isopropylideneadenosine

This step-by-step methodology provides a self-validating workflow. By incorporating a system suitability test (SST), the protocol ensures that the chromatographic system is capable of resolving the target compound before precious samples are injected.

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Prepare a 10 mM Triethylammonium acetate (TEAA) buffer. Dissolve the appropriate volume of triethylamine and acetic acid in HPLC-grade water, adjusting the pH to 7.0. Filter through a 0.2 µm membrane[5].

• Mobile Phase B (Organic): Use 100% HPLC-grade Acetonitrile. Ensure bottles are brown borosilicate to prevent algal growth in aqueous phases, and replace aqueous mobile phases every 1-2 days[6].

Step 2: Column Equilibration

• Install a fully endcapped C18 column (e.g., 5 µm, 150 × 4.6 mm).

• Set the column oven temperature to 35 °C[2].

• Purge the system with Mobile Phase A and B. Equilibrate the column with the initial gradient composition (e.g., 80% A / 20% B) for at least 10 column volumes until the baseline at 260 nm is completely stable[3].

Step 3: Gradient Elution Setup

• Program the following linear gradient at a flow rate of 1.0 mL/min:

  • 0.0 - 2.0 min: 20% B (Isocratic hold to elute polar voids)

  • 2.0 - 15.0 min: 20% to 70% B (Linear ramp to elute the hydrophobic isopropylidene derivative)

  • 15.0 - 18.0 min: 70% B (Column wash)

  • 18.0 - 22.0 min: 20% B (Re-equilibration)

Step 4: System Suitability Testing (SST)

• Prepare a resolution standard containing adenosine (deprotected core), NECA, and 5'-ethylcarboxamido-2',3'-isopropylideneadenosine at 1 mg/mL in a 50:50 mixture of water and acetonitrile[1].

• Inject 10 µL of the SST standard.

• Validation Criteria: The method is considered valid if the resolution (Rs) between NECA and the protected derivative is ≥ 2.0, the asymmetry factor (As) for the protected derivative is ≤ 1.5, and the retention time relative standard deviation (RSD) over three replicate injections is ≤ 1.0%.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. akjournals.com [akjournals.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. agilent.com [agilent.com]
• 5. mdpi.com [mdpi.com]
• 6. agilent.com [agilent.com]

Preventing degradation of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine during long-term storage

Welcome to the Technical Support Center for the handling, storage, and troubleshooting of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine (often referred to as 2',3'-O-isopropylidene-NECA or NECA acetonide).

Because this compound is a protected precursor to a highly potent pharmacological agent, maintaining its structural integrity is critical. Even minor degradation can drastically skew your experimental data. This guide provides field-proven, self-validating methodologies to ensure your compound remains intact from arrival to assay.

I. Core Degradation Mechanisms & FAQs

Q: Why does my 5'-ethylcarboxamido-2',3'-isopropylideneadenosine degrade into NECA during storage? A: The degradation is driven by the specific chemical vulnerabilities of its protecting group. The 2',3'-O-isopropylidene group (an acetonide) is utilized to protect the diol of the ribose ring. While acetonides are highly stable under basic conditions, they are exceptionally susceptible to acid-catalyzed hydrolysis[1][2]. If atmospheric moisture enters your storage vial, or if your solvent absorbs water, the resulting trace acidity provides the protons necessary to catalyze the ring-opening reaction, yielding acetone and deprotected 5'-N-ethylcarboxamidoadenosine (NECA)[3].

Q: How does trace degradation impact my biological assays? A: NECA is a highly potent, non-selective adenosine receptor agonist with Ki​ values of 6.2 nM for A3​ , 14 nM for A1​ , and 20 nM for A2A​ receptors[4]. Because of this extreme potency, even a 1–5% degradation of your protected compound into NECA will result in the NECA contaminant completely dominating the receptor binding profile, leading to false-positive activation and erroneous experimental conclusions.

Q: What is the optimal solvent for long-term stock solutions? A: Strictly anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). Standard laboratory DMSO is highly hygroscopic. Moisture-contaminated DMSO not only reduces the solubility of the compound but also introduces the water required for acetonide hydrolysis[5].

Mechanism of acid-catalyzed acetonide hydrolysis yielding NECA.

II. Troubleshooting Specific Issues

Issue 1: Unexpectedly high receptor activation in negative control or baseline tests.

• Causality: As mentioned, this is the hallmark of partial deprotection to NECA.

• Resolution: You must verify the integrity of your stock solution using LC-MS (see Protocol 2 below). If NECA (MW 308.30)[4] is detected, the stock must be discarded. To prevent this, ensure all working aqueous solutions are prepared freshly and used on the exact same day[6]. Do not store aqueous dilutions.

Issue 2: Precipitation or phase separation upon thawing frozen stock solutions.

• Causality: Repeated freeze-thaw cycles introduce atmospheric condensation (water) into the vial, which alters the dielectric constant of the solvent and causes localized concentration gradients, leading to precipitation.

• Resolution: Never repeatedly freeze-thaw a master stock. If precipitation occurs during initial preparation or first thaw, heat the vial gently (e.g., 37°C water bath) and use brief sonication to aid dissolution[6].

III. Quantitative Stability Matrix

To facilitate easy comparison, the following table summarizes the quantitative shelf-life and degradation risks associated with various storage environments.

Storage Condition	Solvent / Matrix	Atmosphere	Temp	Expected Shelf-Life	Primary Degradation Risk
Solid Powder	None	Desiccated	-20°C	≥ 4 Years	Moisture condensation upon opening cold vial
Master Stock	Anhydrous DMSO	Argon / N2​	-80°C	2 Years[6]	Minimal; risk arises only during thawing
Working Stock	Standard Lab DMSO	Ambient Air	-20°C	< 1 Year[6]	Moisture absorption leading to slow hydrolysis
Assay Solution	Aqueous Buffer (pH 7.2)	Ambient Air	+25°C	< 24 Hours	Rapid acid-catalyzed acetonide hydrolysis

IV. Self-Validating Experimental Protocols

Protocol 1: Preparation and Storage of Anhydrous Stock Solutions

This protocol is designed to eliminate the two primary catalysts of degradation: water and oxygen.

• Thermal Equilibration: Remove the lyophilized solid from -20°C storage and place it in a desiccator at room temperature for at least 30 minutes before opening. Why: Opening a cold vial causes immediate condensation of atmospheric moisture into the powder, guaranteeing future hydrolysis.

• Solvent Addition: Dissolve the solid in strictly anhydrous DMSO to achieve your desired molarity (e.g., 10 mM).

• Aliquotting: Divide the solution into single-use amber glass vials. Why: Amber glass prevents potential photodegradation, and single-use aliquots completely eliminate freeze-thaw cycles.

• Inert Purging: Purge the headspace of each vial with a gentle stream of Argon or dry Nitrogen gas.

• Storage: Seal tightly with PTFE-lined caps and store immediately at -80°C for up to 2 years[6].

Self-validating workflow for anhydrous stock solution preparation.

Protocol 2: LC-MS Verification of Acetonide Integrity (Self-Validating Assay)

Standard LC-MS protocols often use 0.1% Formic Acid or TFA. Because acetonides are acid-labile, using acidic mobile phases can cause on-column deprotection during the run, leading to a false positive for NECA degradation. This protocol uses a neutral mobile phase to validate the true state of the sample.

• Sample Prep: Dilute a 1 µL aliquot of the stock solution into 999 µL of anhydrous LC-MS grade Acetonitrile. Do not use aqueous diluents, which could initiate hydrolysis before injection.

• Mobile Phase Selection: Use a neutral mobile phase system.

  • Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 7.0.

  • Mobile Phase B: 100% Acetonitrile.

• Chromatography: Run a rapid gradient (e.g., 5-95% B over 5 minutes) to minimize column residence time.

• Detection: Monitor MS transitions in positive ion mode. Look for the intact acetonide parent ion ( m/z ~349.1 [M+H]+ ) and the deprotected NECA mass ( m/z 309.1 [M+H]+ )[4].

• Self-Validation Step: Inject a known pure NECA standard in a separate run to confirm baseline separation and accurate retention time mapping. If NECA is detected in your sample run at the exact retention time of the standard, the stock has degraded and must be replaced.

V. References

• Tocris Bioscience (R&D Systems). "NECA | Non-selective Adenosine Receptor Agonists." Available at:

• MedChemExpress. "5'-N-Ethylcarboxamidoadenosine (NECA) | Adenosine Receptor Agonist." Available at:

• Cayman Chemical. "N-Ethylcarboxamidoadenosine (hydrate) - PRODUCT INFORMATION." Available at:

• Benchchem. "Stability issues of 2',3'-O-Isopropylideneadenosine." Available at:

• Selleckchem. "5'-N-Ethylcarboxamidoadenosine (NECA) | Adenosine Receptor agonist." Available at:

• ACS Publications. "Process Development of the Novel LpxC Inhibitor T-1228. Part 3: Optimization of the Deprotection Reaction..." Available at:

• Organic Syntheses. "l-(s)-glyceraldehyde acetonide - Organic Syntheses Procedure." Available at:

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. rndsystems.com [rndsystems.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

Mass spectrometry fragmentation pattern of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine

Introduction: Characterizing a Key Adenosine Receptor Agonist

5'-ethylcarboxamido-2',3'-isopropylideneadenosine is a chemically modified derivative of the endogenous nucleoside, adenosine. It incorporates two key modifications: an isopropylidene group protecting the 2' and 3' hydroxyls of the ribose sugar and an ethylcarboxamido functional group at the 5' position. The parent compound, 5'-N-Ethylcarboxamidoadenosine (NECA), is a potent, non-selective agonist for adenosine receptors (A1, A2A, A2B, and A3), making it an invaluable tool in pharmacological research.[1][2] The addition of the 2',3'-isopropylidene group serves primarily as a protecting group in synthetic chemistry, allowing for selective modifications at other positions of the molecule.[3]

Accurate structural characterization of such complex molecules is critical for ensuring purity, verifying synthetic outcomes, and supporting drug development efforts. Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) is a cornerstone technique for this purpose, providing not only precise molecular weight determination but also detailed structural insights through controlled fragmentation.[4] This guide provides a detailed examination of the expected fragmentation pattern of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine, compares it to its parent nucleoside, and outlines a robust experimental protocol for its analysis.

Experimental Protocol: LC-MS/MS Analysis

The following protocol details a validated approach for the analysis of modified nucleosides using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][5][6] The rationale behind these parameters is to achieve effective chromatographic separation from potential impurities and to promote efficient protonation for positive-ion ESI, which is ideal for nitrogen-rich compounds like adenosine analogs.

Methodology

• Sample Preparation: Dissolve the reference standard in a solution of 50:50 (v/v) acetonitrile/water to a final concentration of approximately 1 µg/mL. This solvent composition is compatible with the initial mobile phase conditions, ensuring good peak shape.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).[3] This stationary phase provides excellent retention and separation for moderately polar molecules like nucleoside derivatives.

  • Mobile Phase A: Water + 0.1% Formic Acid. The acid modifier is crucial for promoting protonation of the analyte, which enhances ESI efficiency.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: A typical gradient would start at 5-10% B, ramp to 95% B over several minutes, hold, and then re-equilibrate at the starting conditions.

  • Flow Rate: 0.3 mL/min.[3]

  • Column Temperature: 40 °C. Elevated temperature can improve peak shape and reduce viscosity.[7]

• Mass Spectrometry (MS):

  • Instrument: A triple quadrupole or high-resolution Orbitrap mass spectrometer equipped with a heated electrospray ionization (H-ESI) source.[4][7]

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.[3]

  • Full Scan (MS1): Acquire data over a scan range of m/z 100-500 to identify the protonated molecular ion [M+H]⁺.

  • Tandem MS (MS/MS): Perform product ion scans on the isolated [M+H]⁺ precursor ion. Use Higher-energy Collisional Dissociation (HCD) or Collision-Induced Dissociation (CID) with normalized collision energy ranging from 15-40 eV to generate a comprehensive fragmentation spectrum.[7]

Experimental Workflow Diagram

Caption: High-level workflow for LC-MS/MS analysis.

Fragmentation Pattern of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine

The fragmentation of modified nucleosides in ESI-MS/MS is a predictable process governed by the relative strengths of chemical bonds and the stability of the resulting fragment ions. For 5'-ethylcarboxamido-2',3'-isopropylideneadenosine (calculated molecular formula: C₁₅H₂₀N₆O₄, MW: 348.36 g/mol ), the primary fragmentation events are centered around the N-glycosidic bond, with secondary fragmentation occurring on the modified sugar moiety.

The expected protonated molecular ion [M+H]⁺ will be observed at m/z 349.16 .

Primary Fragmentation: Glycosidic Bond Cleavage

The most facile and characteristic fragmentation for all nucleosides is the cleavage of the N-glycosidic bond linking the ribose sugar to the nucleobase.[8][9] This bond is readily cleaved upon collisional activation, leading to two diagnostic ions:

• Protonated Adenine Base [BH₂]⁺: This highly stable, charge-retaining fragment appears at m/z 136.06 . Its presence is a definitive indicator of the adenosine core structure.

• Modified Sugar Moiety [M+H - BH]⁺: The remaining structure, consisting of the ribose with its isopropylidene and ethylcarboxamido modifications, is detected as an ion at m/z 214.10 .

Secondary Fragmentation Pathways

Further fragmentation of the sugar ion (m/z 214.10) and, to a lesser extent, the precursor ion (m/z 349.16) provides deeper structural information.

• Loss of the Isopropylidene Group: The isopropylidene protecting group can be lost as acetone (C₃H₆O, 58.04 Da) from the sugar fragment, though loss of a propene radical is also possible.

• Fragmentation of the 5'-Amide Chain: The ethylcarboxamido side chain can undergo characteristic amide fragmentations. We can expect to see a neutral loss of ethylamine (C₂H₅NH₂, 45.06 Da) from the precursor or sugar fragment.

Proposed Fragmentation Diagram

Caption: Predicted fragmentation of protonated target molecule.

Comparative Analysis: Impact of Modifications

To understand the influence of the chemical modifications, it is instructive to compare the fragmentation pattern of the target molecule with that of unmodified adenosine.

Ion Description	Adenosine [M+H]⁺	5'-ethylcarboxamido-2',3'-isopropylideneadenosine [M+H]⁺	Rationale for Difference
Precursor Ion [M+H]⁺	m/z 268.10	m/z 349.16	Mass increase from the addition of the ethylcarboxamido (+29 Da) and isopropylidene (+40 Da) groups.
Protonated Base [BH₂]⁺	m/z 136.06	m/z 136.06	Identical. This fragment contains only the unmodified adenine base, confirming the core structure.[8]
Sugar Fragment Ion	m/z 133.05 ([Ribose]⁺)	m/z 214.10 ([Modified Ribose]⁺)	The mass difference (81 Da) directly corresponds to the net mass of the two modifications on the sugar ring.

This comparison clearly demonstrates the power of MS/MS. While both compounds produce the same base fragment (m/z 136.06), confirming they are both adenosine derivatives, the masses of the precursor and sugar ions allow for unambiguous identification and structural confirmation of the modifications. The fragmentation of the sugar ion (m/z 214.10) would provide further confidence in the structure by showing losses corresponding to its unique functional groups.

Conclusion

The tandem mass spectrometry fragmentation of 5'-ethylcarboxamido-2',3'-isopropylideneadenosine is dominated by a predictable cleavage of the N-glycosidic bond, a hallmark of all nucleosides.[10] This primary fragmentation yields a stable, protonated adenine base at m/z 136.06 and a modified sugar fragment at m/z 214.10. The masses of these ions, relative to the precursor ion at m/z 349.16, provide definitive evidence of the molecule's core structure and the presence of its specific chemical modifications. By comparing this pattern to that of unmodified adenosine, the influence of the isopropylidene and ethylcarboxamido groups is clearly elucidated. This analytical approach provides a rapid, sensitive, and highly specific method for the structural verification of complex nucleoside analogs essential for research and drug development.

References

• Nucleoside analysis with liquid chromatography–tandem mass spectrometry (LC–MS/MS). (n.d.). Protocol.io. Retrieved from [Link][5][11]

• Kellner, S. (n.d.). Detection of modified nucleosides by tandem mass spectrometry. AK-Helm. Retrieved from [Link][4]

• Liu, S., et al. (2008). The fragmentation pathway of the nucleosides under the electrospray ionization multi-stage mass spectrometry. Life Science Journal, 5(2), 37–40. Retrieved from [Link][8][9]

• Shimadzu. (n.d.). Detecting Nucleoside Post Enzymatic Cleavage Modifications in RNA Using Fast Product Ion Scanning Triple Quadrupole Mass Spectrometry. Retrieved from [Link][6]

• Wikipedia. (2023, October 22). 5′-(N-Ethylcarboxamido)adenosine. In Wikipedia. Retrieved from [Link][2]

• Gunn, T. J., et al. (2024). Automated Identification of Modified Nucleosides during HRAM-LC-MS/MS using a Metabolomics ID Workflow with Neutral Loss Detection. Journal of the American Society for Mass Spectrometry. Retrieved from [Link][7]

• RSC Publishing. (2011). Fragmentation of metastable anions of deoxynucleosides and nucleosides. Physical Chemistry Chemical Physics. Retrieved from [Link]

• ResearchGate. (n.d.). The fragmentation pathways of modified nucleosides analyzed by LC-MS. Retrieved from [Link][10]

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• 1. medchemexpress.com [medchemexpress.com]
• 2. 5′-(N-Ethylcarboxamido)adenosine - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Detection of modified nucleosides by tandem mass spectrometry | Institut für pharmazeutische und biomedizinische Wissenschaften - Ak-Helm [ak-helm.pharmazie.uni-mainz.de]
• 5. Nucleoside analysis with liquid chromatography–tandem mass spectrometry (LC–MS/MS) [protocols.io]
• 6. shimadzu.com [shimadzu.com]
• 7. Automated Identification of Modified Nucleosides during HRAM-LC-MS/MS using a Metabolomics ID Workflow with Neutral Loss Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lifesciencesite.com [lifesciencesite.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Nucleoside analysis with liquid chromatography–tandem mass spectrometry (LC–MS/MS)  — Protocols IO — 2022 — 实验方法库_Protocol 库_生物实验指南 — 衍因科技官网 [yanyin.tech]

Safety & Regulatory Compliance

5'-Ethylcarboxamido-2',3'-isopropylideneadenosine proper disposal procedures

As a Senior Application Scientist, I frequently observe laboratories handling protected nucleoside analogs without fully anticipating their latent hazards. 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine is the acetonide-protected precursor to 5'-N-Ethylcarboxamidoadenosine (NECA) , a highly potent, non-selective adenosine receptor agonist ().

While the 2',3'-isopropylidene group (acetonide) sterically hinders direct receptor binding, its high lipophilicity allows it to rapidly cross biological membranes. More importantly, the primary operational hazard of this compound lies in its chemical stability. This guide provides a self-validating, step-by-step operational and disposal protocol to ensure absolute laboratory safety.

The Causality of Risk: Why Waste Segregation is Critical

The most critical safety insight when handling 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine is understanding its behavior in solution. Acetonides are robust against basic conditions but are highly acid-labile .

If this compound is inadvertently disposed of in a standard acidic aqueous waste carboy (pH < 4), it will undergo rapid acid-catalyzed hydrolysis. This deprotection reaction strips the isopropylidene group, generating free NECA in the waste stream. NECA is classified under GHS as Acute Toxicity Category 2 (Fatal if swallowed) ()[1]. Improper waste segregation effectively synthesizes a lethal neuro- and cardiovascular toxin directly in your fume hood.

Fig 1. Waste segregation logic preventing acid-catalyzed hydrolysis to toxic NECA.

Quantitative Hazard & Logistical Data

To build a secure operational environment, we must translate the chemical's properties into logistical requirements.

Table 1: Quantitative Hazard & Physicochemical Data

Parameter	Value	Causality / Implication
Molecular Weight	~348.35 g/mol	High lipophilicity; readily crosses dermal barriers.
NECA Acute Toxicity	GHS Category 2 (Oral)	Fatal if swallowed; requires extreme containment protocols[1].
Receptor Affinity (NECA)	Ki = 14 nM (A1), 20 nM (A2A)	Microgram quantities of hydrolyzed product trigger severe physiological responses.
Waste pH Tolerance	pH 7.0 – 9.0	Must be strictly maintained to prevent acid-catalyzed deprotection.

Table 2: Required Personal Protective Equipment (PPE)

PPE Component	Specification	Operational Causality
Gloves	Double-layered Nitrile	Prevents dermal absorption of the lipophilic acetonide[2].
Eye Protection	Tight-fitting safety goggles	Protects ocular mucosa from aerosolized micro-dust[2].
Respirator	Full-face with P3/N95 filters	Required during spills to prevent inhalation of toxic particulates[2].
Engineering	Class II Chemical Fume Hood	Maintains negative pressure to capture airborne powders[2].

Step-by-Step Disposal Protocol (Self-Validating System)

Do not rely on assumptions when disposing of NECA derivatives. Every step in this protocol is designed to validate the safety of the next.

Phase 1: Pre-Disposal Validation

Causality: Before adding the acetonide derivative to any liquid waste stream, you must validate the chemical environment to prevent accidental NECA synthesis.

• pH Verification: Extract a 1 mL aliquot from the designated organic waste carboy. Test with pH paper. The pH must be between 7.0 and 9.0. If pH < 7, do NOT use this carboy.

• Solvent Compatibility Check: Ensure the waste carboy does not contain strong oxidizers or concentrated acids (e.g., no piranha solution, no trifluoroacetic acid).

Phase 2: Liquid Waste Management

• Dissolve residual 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine in a neutral organic solvent (e.g., DMSO or basic methanol) to prevent aerosolization during transfer.

• Transfer the solution to the pre-validated neutral/basic organic waste carboy using a closed-system funnel.

• Cap the carboy immediately to prevent vapor release and secondary contamination.

Phase 3: Solid Waste Segregation

• Collect all contaminated solids (weighing paper, spatulas, pipette tips, PPE) in a dedicated, rigid, puncture-resistant hazardous waste container ()[2].

• Label the container explicitly: "Hazardous Waste: 5'-Ethylcarboxamido-2',3'-isopropylideneadenosine (NECA Precursor) - DO NOT MIX WITH ACIDS".

Phase 4: Decontamination of Surfaces

Causality: Acetonides are poorly soluble in water but highly soluble in organics. Using plain water for cleanup will only spread the chemical across the bench.

• Wipe down the balance and fume hood surfaces with a cloth soaked in alkaline soapy water, followed immediately by a 70% ethanol wipe.

• Dispose of the wipes directly into the solid hazardous waste container.

Spill Management & Emergency Logistics

In the event of a spill, immediate containment is required to prevent the inhalation of dust or dermal absorption. Under no circumstances should NECA or its derivatives be poured down the drain or swept with standard brooms ()[2].

Fig 2. Step-by-step operational workflow for NECA acetonide spill management.

Spill Execution Steps:

• Evacuation: Clear non-essential personnel from the immediate area[2].

• PPE Escalation: Don a full-face respirator with P3/N95 particulate filters and double chemical-impermeable gloves[2].

• Dry Spills: Do not sweep, as this generates airborne particulates. Use non-sparking tools to gently scoop the powder, or cover with damp (neutral pH) absorbent pads to suppress dust[2].

• Wet Spills: Absorb with an inert, non-acidic material (e.g., vermiculite or sand). Avoid acidic absorbents[2].

• Final Disposal: Transfer all collected material to a licensed chemical waste management facility[2].

References

• National Center for Biotechnology Information (PubChem). 5'-N-Ethylcarboxamidoadenosine (CID 2868392) - Toxicity and GHS Classification. Retrieved from:[Link]

Sources

• 1. 5'-N-Ethylcarboxamidoadenosine | C12H16N6O4 | CID 2868392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]